3-Piperidin-3-yl-propan-1-ol hydrochloride

Core Science & Biosynthesis

Solubility of 3-Piperidin-3-yl-propan-1-ol hydrochloride in water vs ethanol

Technical Guide: Solubility Profile and Solvation Thermodynamics of 3-Piperidin-3-yl-propan-1-ol Hydrochloride

Executive Summary

This guide provides a technical analysis of the solubility characteristics of 3-Piperidin-3-yl-propan-1-ol hydrochloride (CAS: 25175-58-0 for free base; HCl salt analog), a critical intermediate in the synthesis of pharmaceutical agents targeting H3 receptors and other CNS pathways.[1][2]

The hydrochloride salt exhibits a distinct solubility differential between aqueous and alcoholic media.[2][3] While highly soluble in water due to strong ion-dipole interactions, it displays moderate solubility in ethanol , a property that is strategically exploited for purification via recrystallization.[1][2][3][4] This guide details the thermodynamic drivers of this behavior and provides validated protocols for solubility determination.[2][3]

Physicochemical Architecture

To understand the solubility profile, we must first analyze the structural determinants of the compound.[1][2][3][4]

Property	Description	Impact on Solubility
Core Structure	Piperidine ring with a 3-hydroxypropyl substituent.[1]	The piperidine ring provides a hydrophobic scaffold; the hydroxyl group adds polar character.[1][2][3][4]
Salt Form	Hydrochloride (HCl).[2][3][4]	Converts the basic secondary amine into a quaternary ammonium cation ( ) and a chloride anion ( ).[1][2][3][4]
Ionization (pKa)	~10.5 - 11.0 (Piperidine Nitrogen).[2][3]	The molecule is fully ionized at physiological pH and in water, driving high aqueous solubility.[1][2][3]
LogP (Free Base)	~0.6 (Predicted).[2][3]	Indicates moderate lipophilicity.[2][3] The salt form has a significantly lower LogP (negative value), favoring the aqueous phase.[1][2][3]

Solvation Thermodynamics: Water vs. Ethanol

The solubility difference between water and ethanol is governed by the competition between Lattice Energy (energy required to break the crystal structure) and Solvation Energy (energy released when solvent molecules surround the ions).[2][3][4]

Aqueous Solvation (Water)[2][3]

• Dielectric Constant (

  ): Water effectively screens the electrostatic attraction between the piperidinium cation and chloride anion.[2][3]

• Mechanism:

  • Cation Solvation: The oxygen atoms of water molecules donate electron density to the positively charged ammonium center (

    ) via ion-dipole interactions.[1][2][3][4]

  • Anion Solvation: Hydrogen atoms of water form strong hydrogen bonds with the chloride anion (

    ).[2][3]

  • Hydroxyl Group: The terminal -OH group on the propyl chain engages in additional hydrogen bonding, further stabilizing the molecule in the aqueous lattice.[2][3][4]

• Outcome: Spontaneous dissolution with high saturation limits (typically >500 mg/mL for piperidine salts).[2][3]

Ethanolic Solvation (Ethanol)

• Dielectric Constant (

  ): Ethanol is less effective at shielding the ionic charges, leading to tighter ion pairing and reduced solubility compared to water.[2][3][4]

• Mechanism:

  • Ethanol is a protic solvent and can solvate both ions, but the bulky ethyl group creates steric hindrance, reducing the density of the solvation shell.[1][2][3][4]

  • However, the lipophilic propyl chain and piperidine ring have a higher affinity for the ethyl group of ethanol than for water (Van der Waals interactions).[2][3]

• Outcome: Moderate solubility (typically 50-150 mg/mL).[1][2][3] This "solubility gap" is the thermodynamic basis for using ethanol as a recrystallization solvent.[2][3][4]

Visualization of Solvation Dynamics

Figure 1: Thermodynamic pathways for the dissolution of 3-Piperidin-3-yl-propan-1-ol HCl in polar protic solvents.[1][2]

Experimental Determination Protocols

Since specific batch-to-batch solubility can vary based on crystal polymorphs, the following self-validating protocols are recommended for precise determination.

Protocol A: Equilibrium Solubility (Shake-Flask Method)

Objective: Determine the exact saturation point in Water and Ethanol at 25°C.

• Preparation:

  • Weigh 500 mg of 3-Piperidin-3-yl-propan-1-ol HCl into two separate 20 mL scintillation vials.

  • Add 1.0 mL of HPLC-grade water to Vial A.

  • Add 1.0 mL of absolute ethanol to Vial B.

• Equilibration:

  • Vortex for 60 seconds.

  • If fully dissolved, add more solid in 100 mg increments until a visible precipitate remains (saturation).[1][2][3][4]

  • Place vials in a shaker incubator at 25°C for 24 hours.

• Filtration & Analysis:

  • Filter the supernatant using a 0.45 µm PTFE syringe filter.[2][3]

  • Dilute the filtrate (e.g., 1:100) with mobile phase.[1][2][3][4]

  • Quantify via HPLC-UV (210 nm) or gravimetrically (evaporate solvent and weigh residue).[2][3]

• Calculation:

  [2][3]

Protocol B: Recrystallization (Purification Workflow)

Objective: Exploit the solubility difference to purify the compound.

• Dissolution: Dissolve crude solid in minimal boiling ethanol (approx. 5-10 mL per gram).

• Nucleation: Allow the solution to cool slowly to room temperature.

• Anti-Solvent Addition (Optional): If crystallization is poor, add diethyl ether or ethyl acetate dropwise until turbidity persists.[2][3][4]

• Crystallization: Cool to 0-4°C in an ice bath for 2 hours.

• Collection: Filter the white crystalline precipitate and wash with cold ether.

Implications for Drug Development

Stage	Implication	Recommendation
Formulation	High water solubility allows for high-concentration liquid formulations (e.g., parenteral or oral solutions).[1][2]	Ensure pH buffering.[2][3] The HCl salt is acidic; unbuffered solutions may cause injection site irritation.[2][3][4]
Bioavailability	The compound falls into BCS Class I or III (High Solubility).[2][3][4]	Absorption will likely be permeability-limited, not solubility-limited.[1][2][4]
Stability	Hygroscopicity is a risk.[2][3][4]	Store in tightly sealed containers with desiccants. The salt may deliquesce (absorb moisture until it dissolves) in high humidity.[2][3][4]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 18425720, 3-(Piperidin-4-yl)propan-1-ol hydrochloride. Retrieved from [Link]

• ScienceMadness (2018). Piperidine from the hydrolysis of piperine: Solubility and Recrystallization.[2][3][4] Retrieved from [Link]

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An In-depth Technical Guide to 3-Piperidin-3-yl-propan-1-ol Hydrochloride: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Piperidin-3-yl-propan-1-ol and its hydrochloride salt, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. This document will delve into its chemical identity, physicochemical properties, synthesis methodologies, and potential applications, offering field-proven insights for researchers and developers.

Chemical Identity and Nomenclature

The precise identification of a chemical entity is foundational to all research and development endeavors. 3-Piperidin-3-yl-propan-1-ol is a piperidine derivative, a structural motif frequently found in pharmaceuticals due to its favorable physicochemical and pharmacokinetic properties.[1][2]

CAS Number: The Chemical Abstracts Service (CAS) number for the parent compound, 3-Piperidin-3-ylpropan-1-ol, is 25175-58-0 .[3][4][5] While a distinct CAS number for the hydrochloride salt is not consistently reported across major databases, the salt is unequivocally identified by the CAS number of its parent compound in conjunction with the hydrochloride appellation.

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to this compound. Understanding these is crucial for comprehensive literature searches and procurement.

• 3-(3-Piperidyl)-1-propanol[4]

• 3-Piperidin-3-ylpropan-1-ol

It is critical to distinguish this compound from its positional isomer, 3-(Piperidin-4-yl)propan-1-ol (CAS No. 155270-01-2), as the position of the propanol substituent on the piperidine ring significantly influences its biological activity and physical properties.[6][7]

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is a prerequisite for its application in drug development, influencing formulation, pharmacokinetics, and pharmacodynamics.

Property	Value	Source
Molecular Formula	C8H17NO	[3][4]
Molecular Weight	143.23 g/mol	[3][4]
Form	Solid
InChI Key	CHCGEJVYCWSXML-UHFFFAOYSA-N	[3][4]
SMILES	OCCCC1CNCCC1	[3]

For the hydrochloride salt, the molecular weight would be increased by the addition of hydrogen chloride (36.46 g/mol ), resulting in a molecular weight of approximately 179.69 g/mol . The hydrochloride salt is expected to exhibit higher water solubility and crystallinity compared to the free base, which are advantageous properties for pharmaceutical formulation.

Synthesis and Manufacturing

The synthesis of 3-Piperidin-3-yl-propan-1-ol is a multi-step process that requires careful control of reaction conditions to ensure high purity and yield. While specific proprietary synthesis routes may vary, a general and plausible synthetic pathway can be conceptualized.

A common strategy for the synthesis of substituted piperidines involves the reduction of a corresponding pyridine precursor. The overall workflow can be visualized as follows:

Caption: Generalized synthetic workflow for 3-Piperidin-3-yl-propan-1-ol hydrochloride.

Experimental Protocol: Hydrochloride Salt Formation

This protocol describes a general procedure for the conversion of the free base to its hydrochloride salt, a critical step for improving the compound's handling and formulation properties.

Objective: To prepare the hydrochloride salt of 3-Piperidin-3-yl-propan-1-ol from the free base.

Materials:

• 3-Piperidin-3-yl-propan-1-ol (free base)

• Anhydrous isopropanol (IPA)

• 2 M HCl in diethyl ether or a solution of HCl gas in IPA

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Dissolve a known quantity of 3-Piperidin-3-yl-propan-1-ol in a minimal amount of anhydrous isopropanol in a round-bottom flask.

• Acidification: While stirring the solution in an ice bath, slowly add a stoichiometric equivalent of the HCl solution (e.g., 2 M HCl in diethyl ether). The use of an ice bath is crucial to control the exothermic nature of the acid-base reaction.

• Precipitation: The hydrochloride salt will precipitate out of the solution as a solid. Continue stirring for an additional 30 minutes in the ice bath to ensure complete precipitation.

• Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or residual acid.

• Drying: Dry the purified hydrochloride salt under vacuum to a constant weight.

Self-Validation: The success of the salt formation can be confirmed by a significant increase in the melting point compared to the free base and by spectroscopic methods such as NMR, where a downfield shift of the protons adjacent to the nitrogen atom would be observed.

Applications in Research and Drug Development

Piperidine-containing compounds are integral to modern pharmacology, with applications as anticancer, analgesic, and antipsychotic agents.[1] The specific utility of 3-Piperidin-3-yl-propan-1-ol hydrochloride would be determined by its biological activity, which is a subject of ongoing research.

The structural motif of a substituted piperidine connected to a propanol chain is a versatile scaffold. The nitrogen atom can act as a basic center, crucial for interactions with biological targets, while the hydroxyl group can participate in hydrogen bonding. This combination of features makes it a valuable building block for creating more complex molecules with tailored biological activities. Recent research has highlighted the potential of functionalized piperidines in developing novel therapeutics.[8]

Safety and Handling

General Handling Precautions:

• Use in a well-ventilated area or with local exhaust ventilation.[10]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10]

• Avoid inhalation of dust and direct contact with skin and eyes.[10]

• In case of contact, rinse the affected area with plenty of water.[11]

For detailed safety information, it is always recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3-Piperidin-3-yl-propan-1-ol hydrochloride is a chemical entity with significant potential in the field of drug discovery and development. Its well-defined structure, characterized by the CAS number 25175-58-0 for the parent compound, and the versatile piperidine scaffold make it an attractive starting point for the synthesis of novel therapeutic agents. A thorough understanding of its properties, synthesis, and handling is paramount for any researcher or scientist working with this compound. The methodologies and insights provided in this guide aim to equip professionals with the necessary knowledge to effectively utilize this compound in their research endeavors.

References

• PubChem. (n.d.). 3-(Piperidin-4-yl)propan-1-ol hydrochloride. Retrieved from a URL provided by the grounding tool.
• Sigma-Aldrich. (n.d.). 3-Piperidin-3-ylpropan-1-ol. Retrieved from a URL provided by the grounding tool.
• ChemicalBook. (n.d.). 3-(3,3-diphenyl-1-piperidinyl)-1-propanol hydrochloride. Retrieved from a URL provided by the grounding tool.
• Amerigo Scientific. (n.d.). 3-Piperidin-3-ylpropan-1-ol. Retrieved from a URL provided by the grounding tool.
• ChemicalBook. (2022, August 26). 3-(Piperidin-4-yl)propan-1-ol hydrochloride. Retrieved from a URL provided by the grounding tool.
• ChemScene. (n.d.). 3-(Piperidin-1-yl)propan-1-amine dihydrochloride. Retrieved from a URL provided by the grounding tool.
• Fisher Scientific. (n.d.). Safety Data Sheet. Retrieved from a URL provided by the grounding tool.
• Sigma-Aldrich. (n.d.). 3-Piperidin-3-ylpropanamide hydrochloride. Retrieved from a URL provided by the grounding tool.
• PubChem. (n.d.). 3-Piperidin-3-ylpropan-1-ol. Retrieved from a URL provided by the grounding tool.
• ChemSynthesis. (2025, May 20). 3-piperidin-3-yl-propan-1-ol. Retrieved from a URL provided by the grounding tool.
• Molbase. (n.d.). 1-Phenyl-3-piperidino-propan-1-on,Hydrochlorid. Retrieved from a URL provided by the grounding tool.
• LGC Standards. (n.d.). 1-Phenyl-3-(piperidin-1-yl)propan-1-one Hydrochloride. Retrieved from a URL provided by the grounding tool.
• KISHIDA CHEMICAL CO., LTD. (2022, February 9). Safety Data Sheet. Retrieved from a URL provided by the grounding tool.
• LGC Standards. (2024, February 16). Safety Data Sheet. Retrieved from a URL provided by the grounding tool.
• TCI Chemicals. (n.d.). 3-(Piperidin-1-yl)propan-1-ol. Retrieved from a URL provided by the grounding tool.
• PubChemLite. (n.d.). 3-[(3s)-piperidin-3-yl]propan-1-olhydrochloride. Retrieved from a URL provided by the grounding tool.
• Al-Hussain, S. A., et al. (2025, January 3). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. PMC. Retrieved from a URL provided by the grounding tool.
• Google Patents. (n.d.). CN103864674A - Method for preparing (R)-3-amino piperidine hydrochloride. Retrieved from a URL provided by the grounding tool.
• Encyclopedia.pub. (2023, February 9). Pharmacological Applications of Piperidine Derivatives. Retrieved from a URL provided by the grounding tool.
• PubMed. (2025, October 21). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Retrieved from a URL provided by the grounding tool.
• Patsnap. (2013, December 11). (R)-3-amino piperidine hydrochloride preparation method. Retrieved from a URL provided by the grounding tool.
• BLDpharm. (n.d.). 104-58-5|3-(Piperidin-1-yl)propan-1-ol. Retrieved from a URL provided by the grounding tool.

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Navigating the Ionization Landscape of 3-Piperidin-3-yl-propan-1-ol Hydrochloride: A Technical Guide to pKa Determination and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

The ionization state of a drug molecule, governed by its pKa values, is a critical determinant of its pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth exploration of the pKa values and ionization behavior of 3-Piperidin-3-yl-propan-1-ol hydrochloride. We will delve into the theoretical underpinnings of acid-base chemistry, present detailed experimental protocols for accurate pKa determination, and discuss the profound implications of these values in the context of drug development. This document serves as a comprehensive resource, blending established scientific principles with practical, field-proven insights to empower researchers in their quest for safer and more effective therapeutics.

Introduction: The Pivotal Role of pKa in Drug Development

In the intricate dance of drug design and development, understanding the fundamental physicochemical properties of a candidate molecule is paramount. Among these, the acid dissociation constant (pKa) stands out as a cornerstone parameter. It dictates the degree of ionization of a molecule at a given pH, which in turn influences a cascade of crucial attributes including solubility, permeability, protein binding, and ultimately, bioavailability and therapeutic efficacy.

3-Piperidin-3-yl-propan-1-ol hydrochloride is a molecule of interest that contains a key ionizable group: the secondary amine within the piperidine ring. The protonation state of this amine is critical to how the molecule interacts with its biological environment. The hydrochloride salt form ensures that the molecule is predominantly in its ionized, more water-soluble state, which is often advantageous for formulation and administration. However, upon entering the physiological milieu with its varying pH environments (e.g., the stomach at pH ~1.5-3.5, the small intestine at pH ~6.0-7.4, and the blood at pH ~7.4), the ionization equilibrium will shift, profoundly impacting its absorption, distribution, metabolism, and excretion (ADME) profile.

This guide will provide the necessary theoretical framework and practical methodologies to accurately determine and interpret the pKa of the piperidine moiety in 3-Piperidin-3-yl-propan-1-ol, thereby enabling a more rational approach to its development as a potential therapeutic agent.

Theoretical Framework: Understanding pKa and Ionization

The pKa is the negative logarithm of the acid dissociation constant (Ka). It represents the pH at which 50% of the molecules in a solution are in their ionized form and 50% are in their neutral form. For a base, such as the piperidine amine in our molecule of interest, it is more accurate to consider the pKa of its conjugate acid (the protonated form).

The Henderson-Hasselbalch equation provides the mathematical relationship between pH, pKa, and the ratio of the protonated ([BH+]) to unprotonated ([B]) forms of the base:

pH = pKa + log([B]/[BH+])

From this equation, we can deduce that:

• At pH < pKa: The protonated, ionized form ([BH+]) predominates.

• At pH > pKa: The unprotonated, neutral form ([B]) predominates.

• At pH = pKa: The concentrations of the ionized and neutral forms are equal.

The piperidine ring in 3-Piperidin-3-yl-propan-1-ol contains a secondary amine that can accept a proton. The pKa value associated with this amine will be crucial for predicting its behavior in biological systems.

Experimental Determination of pKa

Accurate determination of pKa values is a critical experimental undertaking. Several robust methods are available, each with its own advantages and considerations.

Potentiometric Titration

Potentiometric titration is a widely used and reliable method for pKa determination. It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH with a calibrated electrode.

• Preparation of the Analyte Solution:

  • Accurately weigh a sample of 3-Piperidin-3-yl-propan-1-ol hydrochloride.

  • Dissolve the sample in a known volume of deionized, CO2-free water to a final concentration of approximately 1-10 mM. The absence of CO2 is critical to prevent the formation of carbonic acid, which can interfere with the titration.

• Titration Setup:

  • Calibrate a pH meter with standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) at the desired experimental temperature.

  • Place the analyte solution in a thermostatted vessel to maintain a constant temperature (e.g., 25 °C), as pKa values are temperature-dependent.

  • Use a magnetic stirrer to ensure homogeneity of the solution throughout the titration.

  • Position the calibrated pH electrode and the tip of a microburette containing the titrant (e.g., 0.1 M NaOH) in the analyte solution.

• Titration Procedure:

  • Record the initial pH of the solution.

  • Add small, precise increments of the titrant.

  • After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.

  • Continue the titration until the pH has passed the expected equivalence point by at least 1-2 pH units.

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration curve.

  • The pKa can be determined from the pH at the half-equivalence point.

  • Alternatively, a more accurate determination can be made by calculating the first derivative of the titration curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point. The pKa is the pH at half the volume of the equivalence point.

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

This method is applicable if the ionized and neutral forms of the molecule exhibit different ultraviolet-visible absorption spectra. By measuring the absorbance at a specific wavelength across a range of pH values, the pKa can be determined.

• Wavelength Selection:

  • Prepare two solutions of 3-Piperidin-3-yl-propan-1-ol at a concentration that gives a suitable absorbance (typically between 0.3 and 1.0).

  • Adjust the pH of one solution to at least 2 pH units below the expected pKa (fully protonated) and the other to at least 2 pH units above (fully deprotonated).

  • Scan the UV-Vis spectrum for both solutions to identify a wavelength with the largest difference in absorbance between the two forms.

• Preparation of Buffers and Samples:

  • Prepare a series of buffers covering a pH range that brackets the expected pKa (e.g., from pH 8 to 12 for a piperidine).

  • Prepare a series of samples by dissolving a constant amount of the compound in each buffer solution.

• Absorbance Measurement:

  • Measure the absorbance of each sample at the pre-determined analytical wavelength.

  • Also, measure the pH of each sample accurately.

• Data Analysis:

  • Plot the absorbance versus pH.

  • The pKa can be determined by fitting the data to the following equation: A = (AB + ABH+ * 10(pKa-pH)) / (1 + 10(pKa-pH)) where A is the observed absorbance, AB is the absorbance of the neutral form, and ABH+ is the absorbance of the ionized form.

Caption: Workflow for spectrophotometric pKa determination.

Interpreting the pKa of 3-Piperidin-3-yl-propan-1-ol

The experimentally determined pKa of the piperidine amine in 3-Piperidin-3-yl-propan-1-ol will likely fall in the range of 9-11, typical for secondary amines in such cyclic systems.

Parameter	Expected Value	Implication
pKa (Piperidine Amine)	9.0 - 11.0	The amine will be predominantly protonated and positively charged at physiological pH (7.4).

This has several important consequences for its drug-like properties:

• Solubility: The protonated, charged form will exhibit significantly higher aqueous solubility compared to the neutral form. This is advantageous for formulation and for ensuring the drug remains in solution in the bloodstream.

• Permeability: The high degree of ionization at physiological pH will likely result in lower passive diffusion across biological membranes (e.g., the intestinal epithelium and the blood-brain barrier). The neutral form is generally more membrane-permeable. This trade-off between solubility and permeability is a classic challenge in drug development.

• Receptor Binding: If the target receptor has a negatively charged binding pocket, the positively charged piperidinium ion may form a strong ionic interaction, contributing to binding affinity and selectivity.

Conclusion: From pKa to Preclinical Insight

The pKa of 3-Piperidin-3-yl-propan-1-ol hydrochloride is not merely a number; it is a powerful predictor of the molecule's behavior in a biological system. An accurate determination of this value through rigorous experimental methods like potentiometric titration or UV-Vis spectrophotometry is a non-negotiable step in its preclinical development. This knowledge allows drug development scientists to anticipate challenges related to ADME properties, design appropriate formulation strategies, and build a more complete understanding of the molecule's structure-activity relationship. By embracing the principles outlined in this guide, researchers can navigate the complex interplay of ionization and biological activity, ultimately accelerating the journey from a promising compound to a potential therapeutic.

References

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. John Wiley & Sons. [Link]

• Albert, A., & Serjeant, E. P. (1984). The Determination of Ionization Constants: A Laboratory Manual. Chapman and Hall. [Link]

• Streng, W. H. (1981). A Potentiometric Method for the Determination of the pKa of a Slightly Soluble Amine Hydrochloride Salt. Journal of Pharmaceutical Sciences, 70(4), 459-460. [Link]

The Critical Distinction: A Technical Guide to 3-Piperidin-3-yl-propan-1-ol Free Base and its Hydrochloride Salt for Pharmaceutical Development

Foreword: The Salt Form as a Critical Quality Attribute

In the realm of small molecule drug development, the decision to advance a compound as a free base or a salt is a pivotal one, with far-reaching implications for the entirety of the product lifecycle. This choice is not merely a matter of chemical convenience; it is a strategic determination that profoundly influences the physicochemical properties, manufacturability, stability, and ultimately, the bioavailability and therapeutic efficacy of the active pharmaceutical ingredient (API). This guide provides an in-depth technical exploration of the differences between the free base and hydrochloride salt of 3-Piperidin-3-yl-propan-1-ol, a heterocyclic building block of interest in medicinal chemistry. While specific experimental data for this molecule is not extensively published, this paper will leverage established principles of pharmaceutical science to illuminate the expected differences and outline the rigorous experimental methodologies required for their characterization. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights.

Molecular Identity and Nomenclature

A precise understanding of the molecular forms is the bedrock of all subsequent analysis. The free base and its hydrochloride salt are distinct chemical entities.

1.1. 3-Piperidin-3-yl-propan-1-ol (Free Base)

• Systematic Name (IUPAC): 3-(Piperidin-3-yl)propan-1-ol[1]

• Chemical Formula: C₈H₁₇NO[1][2]

• Molecular Weight: 143.23 g/mol [1][2]

• CAS Number: 25175-58-0[1][2]

• Structure:

  The free base form contains a basic piperidine nitrogen atom, which can accept a proton. This inherent basicity is the key to its ability to form salts.

1.2. 3-Piperidin-3-yl-propan-1-ol Hydrochloride (Salt)

• Systematic Name (IUPAC): 3-(Piperidin-3-yl)propan-1-ol hydrochloride

• Chemical Formula: C₈H₁₈ClNO

• Molecular Weight: 179.69 g/mol

• Structure:

  In the hydrochloride salt, the piperidine nitrogen is protonated, forming an ammonium cation, which is ionically bonded to a chloride anion. This transformation from a neutral molecule to an ionic salt is the genesis of the significant property differences we will explore. In line with the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP) salt policy, the established name of the drug product would typically focus on the active moiety, with the strength expressed in terms of the free base.[3][4] The labeling, however, should contain an equivalency statement to indicate the amount of the salt form.[5]

Comparative Physicochemical Properties: A Tale of Two Forms

The conversion of a free base to a salt form is a deliberate strategy to modulate its physical and chemical properties.[6][7] The following sections detail the anticipated differences between the two forms of 3-Piperidin-3-yl-propan-1-ol.

Solubility

The "Why": Aqueous solubility is arguably one of the most critical parameters for oral drug delivery. For a drug to be absorbed, it must first dissolve in the gastrointestinal fluids. The hydrochloride salt of an amine is generally significantly more water-soluble than its corresponding free base.[8][9] This is because the ionic nature of the salt allows for more favorable interactions with the polar water molecules, overcoming the crystal lattice energy more readily than the neutral, often more lipophilic, free base.[10]

Expected Differences:

Property	3-Piperidin-3-yl-propan-1-ol (Free Base)	3-Piperidin-3-yl-propan-1-ol Hydrochloride	Rationale
Aqueous Solubility	Lower	Significantly Higher	The ionic salt form has stronger interactions with polar water molecules.[9]
pH-Dependent Solubility	Higher solubility at lower pH (due to in-situ salt formation)	High solubility across a wider pH range, but may precipitate as the free base at higher pH if the pH exceeds the pKa of the piperidine nitrogen.	The equilibrium between the ionized and unionized forms is governed by the Henderson-Hasselbalch equation.
Solubility in Organic Solvents	Generally Higher	Generally Lower	The non-polar nature of the free base allows for better interaction with non-polar solvents.

Melting Point

The "Why": The melting point is an indicator of the strength of the crystal lattice. Salts, being ionic compounds, typically have stronger intermolecular forces (ionic bonds) compared to the hydrogen bonds and van der Waals forces in the free base crystal. This stronger lattice requires more energy to break, resulting in a higher melting point.

Expected Differences:

Property	3-Piperidin-3-yl-propan-1-ol (Free Base)	3-Piperidin-3-yl-propan-1-ol Hydrochloride	Rationale
Melting Point	Lower	Higher	Stronger ionic interactions in the salt crystal lattice require more energy to overcome.[11]

Note: While a higher melting point is generally expected for the salt, the complexity of crystal packing can sometimes lead to exceptions.

Stability

The "Why": Chemical and physical stability are paramount for ensuring a drug product's safety, efficacy, and shelf-life. Salt formation can significantly enhance the stability of a drug substance.[12] The free amine in the base form can be more susceptible to oxidative degradation.[11] Converting it to the hydrochloride salt locks the lone pair of electrons on the nitrogen in a bond with a proton, making it less available for unwanted chemical reactions. Physically, a more stable, higher melting point crystalline salt is often less prone to polymorphic transformations.

Expected Differences:

Property	3-Piperidin-3-yl-propan-1-ol (Free Base)	3-Piperidin-3-yl-propan-1-ol Hydrochloride	Rationale
Chemical Stability	More prone to oxidation and degradation.[11]	Generally more stable due to the protonation of the reactive amine.[11]	The nitrogen lone pair in the free base is more susceptible to chemical reactions.
Physical Stability	May have a higher tendency for polymorphism or to exist in an amorphous state.	A well-defined, crystalline salt is often more physically stable.	The ordered, high-energy lattice of a crystalline salt contributes to its physical robustness.

Hygroscopicity

The "Why": Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, is a critical quality attribute that can impact handling, processing, and stability.[13][14] Salts, particularly those of strong acids like HCl, are often more hygroscopic than their free base counterparts due to the strong interaction of the ionic species with water molecules.[15]

Expected Differences:

Property	3-Piperidin-3-yl-propan-1-ol (Free Base)	3-Piperidin-3-yl-propan-1-ol Hydrochloride	Rationale
Hygroscopicity	Lower	Potentially Higher	The ionic nature of the salt can have a strong affinity for water molecules.[15]

Note: The degree of hygroscopicity can vary significantly between different salts and is influenced by the crystal structure.

Implications for Drug Development

The choice between the free base and the hydrochloride salt has profound consequences for the entire drug development pipeline.

Caption: Interplay of physicochemical properties and drug development.

• Formulation: The enhanced aqueous solubility of the hydrochloride salt makes it a more suitable candidate for oral solid dosage forms (tablets, capsules) and aqueous parenteral formulations. The free base, if poorly soluble, might necessitate more complex formulation strategies like lipid-based delivery systems.

• Bioavailability: For oral drugs, higher solubility often translates to a faster dissolution rate, which can lead to improved bioavailability.[8][12] However, the relationship is not always linear and depends on the drug's permeability characteristics (as per the Biopharmaceutics Classification System).[16]

• Manufacturing: A stable, non-hygroscopic, crystalline solid with good flow properties is ideal for manufacturing. While the salt form often offers better stability, its potential for higher hygroscopicity can present challenges in powder handling and processing, requiring controlled humidity environments.

• Intellectual Property: A novel salt form of an existing API can be a strategy for life-cycle management and may be patentable.

Experimental Characterization: A Methodological Guide

A comprehensive understanding of the free base and its salt form necessitates a suite of analytical techniques. The following are step-by-step protocols for the key experiments.

X-Ray Powder Diffraction (XRPD)

The "Why": XRPD is the gold standard for identifying the solid-state form of a pharmaceutical material.[17][18] It provides a unique "fingerprint" of the crystalline structure, allowing for the differentiation between the free base, its salts, and different polymorphs.[19][20]

Experimental Protocol:

• Sample Preparation: Gently grind a small amount (approx. 10-20 mg) of the sample to a fine powder using an agate mortar and pestle to ensure random orientation of the crystals.

• Sample Mounting: Pack the powdered sample into a sample holder, ensuring a flat, level surface.

• Instrument Setup:

  • X-ray source: Typically Cu Kα radiation (λ = 1.5406 Å).

  • Scan range: 2θ from 2° to 40°.

  • Scan speed: A typical rate is 1-2°/min.

• Data Acquisition: Run the XRPD scan.

• Data Analysis: Compare the resulting diffractogram with reference patterns. A crystalline material will show sharp, well-defined peaks, while an amorphous material will exhibit a broad halo. The peak positions (2θ values) and relative intensities are characteristic of a specific crystal lattice.

Caption: Simplified workflow for XRPD analysis.

Differential Scanning Calorimetry (DSC)

The "Why": DSC measures the heat flow into or out of a sample as a function of temperature.[21][22] It is used to determine the melting point, heat of fusion, and to detect polymorphic transitions, desolvation, and glass transitions.[23][24]

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan.

• Pan Sealing: Crimp the pan with a lid. For volatile samples or to study desolvation, a pinhole lid can be used.

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Temperature program: Heat the sample at a constant rate, typically 10 °C/min, under a nitrogen purge. A common temperature range is from ambient to a temperature above the melting point.

• Data Acquisition: Record the heat flow as a function of temperature.

• Data Analysis: Analyze the resulting thermogram for endothermic (melting, desolvation) and exothermic (crystallization) events. The peak onset of an endotherm is typically reported as the melting point.

Caption: Basic principle of DSC measurement.

Thermogravimetric Analysis (TGA)

The "Why": TGA measures the change in mass of a sample as a function of temperature.[25] It is essential for quantifying the amount of volatile content (water, residual solvents) and assessing thermal stability.

Experimental Protocol:

• Sample Preparation: Place 5-10 mg of the sample into a tared TGA pan.

• Instrument Setup:

  • Place the pan in the TGA furnace.

  • Temperature program: Heat the sample at a constant rate, typically 10 °C/min, under a nitrogen purge.

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis: Analyze the resulting TGA curve for mass loss steps. The temperature at which mass loss occurs indicates the thermal stability or the temperature of desolvation.

Caption: Fundamental workflow of TGA.

Dynamic Vapor Sorption (DVS)

The "Why": DVS is a gravimetric technique that measures the amount and rate of moisture sorption by a sample at a constant temperature and varying relative humidity (RH). It is the definitive method for characterizing hygroscopicity.[2]

Experimental Protocol:

• Sample Preparation: Place a small amount of sample (5-10 mg) on the DVS sample pan.

• Instrument Setup:

  • The instrument will first dry the sample under a stream of dry nitrogen (0% RH) until a stable mass is achieved.

  • RH program: The RH is then increased in a stepwise manner (e.g., in 10% increments from 0% to 90% RH) and then decreased back to 0% RH. The instrument holds at each RH step until mass equilibrium is reached.

• Data Acquisition: The sample mass is continuously monitored throughout the RH program.

• Data Analysis: A sorption-desorption isotherm is plotted, showing the percentage change in mass as a function of RH. The shape of the isotherm and the total mass gained provide a detailed picture of the material's interaction with water.

Caption: DVS experimental cycle.

Conclusion

The selection between the free base and a salt form, such as the hydrochloride, of 3-Piperidin-3-yl-propan-1-ol is a multifactorial decision that must be guided by rigorous experimental data. The hydrochloride salt is anticipated to offer significant advantages in terms of aqueous solubility and chemical stability, which are often prerequisites for successful oral drug development. However, this may come at the cost of increased hygroscopicity, which requires careful management during manufacturing and storage. A comprehensive characterization using XRPD, DSC, TGA, and DVS is not merely a data collection exercise; it is a critical risk mitigation strategy. By understanding the fundamental physicochemical differences between these forms, drug development professionals can make informed decisions that optimize the formulation, enhance bioavailability, and ensure the delivery of a safe, stable, and effective therapeutic product.

References

• Babu, N. & Nangia, A. (2011). Solubility Advantage of Amorphous Drugs and Co-amorphous Solids. Crystal Growth & Design, 11(7), 2662-2679.
• Bighley, L. D., Berge, S. M., & Monkhouse, D. C. (1996). Salt Forms of Drugs and Absorption. In Encyclopedia of Pharmaceutical Technology (pp. 453-499).
• Curatolo, W. (1998). Physical chemical properties of oral drug candidates in the discovery and exploratory development settings. Pharmaceutical Science & Technology Today, 1(9), 387-393.

• FDA. (2015). Naming of Drug Products Containing Salt Drug Substances. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). [Link]

• FDA. (2014). USP Salt Policy. U.S. Food and Drug Administration. [Link]

• IUPAC. (2020). Brief guide to the nomenclature of organic chemistry. Pure and Applied Chemistry, 92(3), 527-539. [Link]

• Improved Pharma. (2022). Thermogravimetric Analysis. [Link]

• Jain, N. & Yalkowsky, S. H. (2001). Estimation of the aqueous solubility I: application to organic nonelectrolytes. Journal of Pharmaceutical Sciences, 90(2), 234-252.
• Kumar, L., & Singh, S. (2009). Salt selection in drug development. Pharmaceutical Technology, 33(4), 86-96.

• Mettler Toledo. (n.d.). Dynamic Vapor Sorption (DVS). [Link]

• Newman, A. W., & Byrn, S. R. (2003). Solid-state analysis of the active pharmaceutical ingredient in drug products. Drug Discovery Today, 8(19), 898-905.

• PubChem. (n.d.). 3-(Piperidin-3-yl)propan-1-ol. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). 3-(Piperidin-4-yl)propan-1-ol hydrochloride. National Center for Biotechnology Information. [Link]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.
• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of pharmaceutical salts: properties, selection, and use. John Wiley & Sons.

• TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications. [Link]

• Wikipedia. (n.d.). IUPAC nomenclature of organic chemistry. [Link]

• Wikipedia. (n.d.). Thermogravimetric analysis. [Link]

• Yu, L. (2001). Amorphous pharmaceutical solids: preparation, characterization and stabilization. Advanced Drug Delivery Reviews, 48(1), 27-42.

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• 3. 3-(Piperidin-4-yl)propan-1-ol hydrochloride | C8H18ClNO | CID 18425720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1-Propanone, 1,1'-(oxydi-4,1-phenylene)bis[2-hydroxy-2-methyl- | C20H22O5 | CID 20262752 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. Design, synthesis, and evaluation of novel 3-(piperazin-1-yl)propan-2-ol-modified carbazole derivatives targeting the bacterial membrane - Arabian Journal of Chemistry [arabjchem.org]
• 11. 3-PIPERIDIN-3-YL-PROPAN-1-OL manufacturers and suppliers in india [chemicalbook.com]
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• 22. 3-(Piperidin-1-yl)propan-1-ol | CymitQuimica [cymitquimica.com]
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• 25. 3-piperidin-3-ylpropan-1-ol | 25175-58-0 [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis protocols using 3-Piperidin-3-yl-propan-1-ol hydrochloride

Application Note & Protocol Guide: Synthesis Strategies Using 3-Piperidin-3-yl-propan-1-ol Hydrochloride

Part 1: Executive Summary & Strategic Utility

Compound Profile:

• Name: 3-Piperidin-3-yl-propan-1-ol hydrochloride

• CAS (Free Base): 25175-58-0[1][2]

• Structure: A piperidine ring substituted at the C3 position with a 3-hydroxypropyl chain.[3] Supplied as the hydrochloride salt to ensure stability and prevent oxidation or oligomerization.

• Molecular Weight: 179.69 g/mol (HCl salt); 143.23 g/mol (Free Base).

Strategic Value in Drug Discovery: This scaffold represents a "privileged structure" in medicinal chemistry, offering a balance of conformational flexibility and defined spatial orientation. Unlike the symmetric 4-substituted piperidines, the 3-substituted isomer introduces chirality (if resolved) and a unique vector for the propyl-alcohol tail.

• Solubility Enhancer: The piperidine nitrogen, when protonated at physiological pH, significantly improves the aqueous solubility of lipophilic drug cores.

• Linker Utility: The 3-carbon alcohol chain serves as a versatile tether. It can be extended, oxidized to an acid for amide coupling, or converted to a leaving group for alkylation, allowing the piperidine to act as a "warhead delivery" system or a binding motif in GPCR/Kinase pockets.

Part 2: Handling & Pre-Reaction Preparation

Critical Note on Salt Form: The hydrochloride salt is hygroscopic and acidic. Direct use in nucleophilic substitutions (without base) will fail because the nitrogen is protonated (

).

Standard Neutralization Protocol (Free-Basing): Before performing N-alkylation or acylation, convert the salt to the free amine.

• Dissolution: Dissolve 10 mmol of the HCl salt in minimal water (approx. 5-10 mL).

• Basification: Cool to 0°C. Slowly add 4M NaOH or saturated

  until pH > 12.

• Extraction: Extract exhaustively with Dichloromethane (DCM) or Chloroform/Isopropanol (3:1). Note: The amino-alcohol is polar; simple ether extraction may leave product in the aqueous phase.

• Drying: Dry organic layer over anhydrous

  , filter, and concentrate in vacuo.

• Storage: Use immediately. The free base can absorb

  from air to form carbamates.

Part 3: Detailed Synthesis Protocols

Protocol A: Site-Selective N-Functionalization (Reductive Amination)

Target: Attaching the piperidine scaffold to a heteroaryl or aryl core via the secondary amine, leaving the alcohol available for later elaboration.

Mechanism: The secondary amine reacts with an aldehyde/ketone to form an iminium ion, which is selectively reduced by Sodium Triacetoxyborohydride (STAB). The hydroxyl group remains unreactive under these conditions.

Reagents:

• 3-Piperidin-3-yl-propan-1-ol (Free base, freshly prepared)

• Aryl Aldehyde (1.0 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic Acid (catalytic, 1-2 drops)

• Solvent: 1,2-Dichloroethane (DCE) or THF.

Step-by-Step Procedure:

• Imine Formation: In a dry flask under

  , dissolve the aryl aldehyde (1.0 mmol) and the piperidine free base (1.0 mmol) in anhydrous DCE (5 mL).

• Acid Catalysis: Add glacial acetic acid (1-2 drops). Stir at room temperature for 30 minutes to ensure equilibrium formation of the iminium species.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 mmol, 318 mg) portion-wise over 10 minutes. Reasoning: STAB is milder than

  and will not reduce the aldehyde/ketone directly, preventing side-product formation.

• Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC (DCM:MeOH 9:1).

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Flash chromatography (Silica gel; gradient 0-10% MeOH in DCM with 1%

  ).

Protocol B: Hydroxyl Activation (Conversion to Mesylate)

Target: Converting the alcohol tail into an electrophile (Mesylate/Tosylate) for subsequent displacement by amines, thiols, or carbon nucleophiles. Prerequisite: The piperidine nitrogen must be protected (e.g., N-Boc) or already alkylated (from Protocol A) to prevent self-polymerization.

Reagents:

• N-Substituted-3-piperidin-3-yl-propan-1-ol (1.0 equiv)

• Methanesulfonyl Chloride (MsCl) (1.2 equiv)

• Triethylamine (

  ) (2.0 equiv)

• Solvent: Anhydrous DCM.

Step-by-Step Procedure:

• Setup: Dissolve the N-protected amino-alcohol (1.0 mmol) and

  (2.0 mmol, 280 µL) in anhydrous DCM (10 mL). Cool to 0°C.

• Addition: Dropwise add MsCl (1.2 mmol, 93 µL) via syringe. The reaction is exothermic; control rate to maintain temp < 5°C.

• Completion: Stir at 0°C for 1 hour, then allow to reach RT for 1 hour.

• Workup (Critical): Wash with cold 1M HCl (rapidly, to remove excess amine without hydrolyzing the ester), then saturated

  , then brine.

• Usage: The mesylate is often unstable on silica. Concentrate and use the crude material immediately for the next displacement reaction (e.g., reaction with a thiophenol or secondary amine).

Protocol C: Oxidation to Carboxylic Acid (Jones Oxidation)

Target: Transforming the propyl-alcohol tail into a propionic acid derivative for amide coupling.

Reagents:

• N-Boc-3-piperidin-3-yl-propan-1-ol

• Jones Reagent (

  in dilute )

• Solvent: Acetone.

Step-by-Step Procedure:

• Dissolution: Dissolve N-Boc-amino-alcohol (1.0 mmol) in Acetone (10 mL). Cool to 0°C.

• Oxidation: Add Jones reagent dropwise until a persistent orange color remains. The alcohol first oxidizes to the aldehyde, then rapidly to the carboxylic acid.

• Quench: Add Isopropanol (1-2 mL) to consume excess oxidant (solution turns green).

• Workup: Dilute with water, extract with Ethyl Acetate. The product (Carboxylic Acid) will be in the organic layer.

• Extraction Logic: Can perform an acid-base extraction (extract into dilute NaOH, wash organics, acidify aqueous layer, extract back into EtOAc) to yield high-purity acid without column chromatography.

Part 4: Visual Workflows (Graphviz)

Figure 1: Strategic Functionalization Map

This diagram illustrates the divergent synthetic pathways available from the core scaffold.

Caption: Divergent synthesis map showing the three primary functionalization routes: N-alkylation (Top), O-activation (Middle), and Oxidation (Bottom).

Part 5: Quantitative Data Summary

Parameter	Protocol A (Reductive Amination)	Protocol B (Mesylation)	Protocol C (Oxidation)
Limiting Reagent	Aldehyde / Ketone	Alcohol (N-Protected)	Alcohol (N-Protected)
Key Reagent	NaBH(OAc)3 (STAB)	MsCl / Et3N	Jones Reagent / TEMPO
Temperature	0°C RT	0°C (Strict)	0°C RT
Time	4 - 12 Hours	1 - 2 Hours	1 - 3 Hours
Typical Yield	75 - 90%	85 - 95%	70 - 85%
Purification	Silica Column (MeOH/DCM)	Use Crude (Unstable)	Acid/Base Extraction
Critical Risk	Over-alkylation (if using halides)	Hydrolysis of Mesylate	Over-oxidation / N-oxide

Part 6: References

• PubChem Compound Summary. "3-Piperidin-3-ylpropan-1-ol". National Center for Biotechnology Information. Accessed 2025.[2][4]

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. (Foundational protocol for STAB reduction).

• ChemicalBook. "3-Piperidin-3-ylpropan-1-ol hydrochloride Properties and Suppliers."

• BenchChem. "Application Notes and Protocols for Piperidine Synthesis."

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• 3. 3-Hydroxypiperidine synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Strategic Use of 3-Piperidin-3-yl-propan-1-ol Hydrochloride in Reductive Amination for Drug Discovery

Introduction: The Strategic Value of the Piperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals and natural alkaloids.[1][2] Its prevalence is due to its ability to serve as a versatile, saturated heterocycle that can improve the pharmacokinetic properties of a drug candidate, such as solubility and metabolic stability, while providing a key vector for interacting with biological targets.[1] 3-Piperidin-3-yl-propan-1-ol, in particular, is a bifunctional building block of significant interest. It features a reactive secondary amine for nucleophilic substitution and a primary alcohol for subsequent functionalization, offering multiple avenues for molecular elaboration.

Reductive amination stands as one of the most robust and widely utilized methods for forming carbon-nitrogen (C-N) bonds in the synthesis of complex amines.[3][4][5] This one-pot or sequential reaction provides a highly controlled and efficient pathway to N-alkylated products, avoiding the common pitfalls of over-alkylation associated with direct alkylation methods.[3]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective use of 3-Piperidin-3-yl-propan-1-ol hydrochloride in reductive amination reactions. We will delve into the mechanistic underpinnings, provide detailed, field-proven protocols, and offer insights into reaction optimization and troubleshooting.

Reagent Profile: 3-Piperidin-3-yl-propan-1-ol Hydrochloride

Understanding the properties of the starting material is fundamental to successful synthesis.

Property	Value	Source
IUPAC Name	3-piperidin-3-ylpropan-1-ol	[6]
Molecular Formula	C₈H₁₇NO	[6][7]
Molecular Weight	143.23 g/mol	[6]
CAS Number	25175-58-0 (for free base)	[6][7]
Form Supplied	Hydrochloride Salt	N/A

Key Scientific Considerations:

• The Hydrochloride Salt: The reagent is supplied as a hydrochloride salt to enhance its stability and shelf-life as a solid. Critically, the piperidine nitrogen is protonated and thus non-nucleophilic in this form. For the reaction to proceed, the free secondary amine must be liberated in situ through the addition of a non-nucleophilic base, typically a tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).[8]

• Nucleophilicity: The secondary amine of the piperidine ring is the reactive center for this transformation. Its nucleophilic character allows it to readily attack the electrophilic carbon of an aldehyde or ketone.[9]

• The Hydroxyl Group: The primary alcohol at the terminus of the propyl chain is a valuable handle for downstream chemistry. Under the mild conditions of most modern reductive amination protocols, this hydroxyl group remains inert, obviating the need for a protecting group strategy and thereby improving synthetic efficiency.

The Mechanism: A Tale of Two Steps

Reductive amination is a sequential process that elegantly combines nucleophilic addition, dehydration, and reduction. The entire sequence is driven by the formation of a stable C-N single bond.[4][9]

Step 1: Imine/Iminium Ion Formation The reaction initiates with the nucleophilic attack of the free piperidine nitrogen onto the carbonyl carbon of an aldehyde or ketone. This forms a hemiaminal intermediate. Under weakly acidic conditions, the hydroxyl group of the hemiaminal is protonated, turning it into a good leaving group (water). Subsequent elimination of water yields a positively charged iminium ion. This step is reversible, and the equilibrium is often driven forward by the subsequent, irreversible reduction step.[4][10]

Step 2: Hydride Reduction A selective reducing agent, typically a hydride donor, delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion. This reduction quenches the positive charge and forms the final, stable tertiary amine product. The choice of reducing agent is paramount to ensure that the iminium ion is reduced preferentially over the starting carbonyl compound.[3][11]

Caption: The two-stage mechanism of reductive amination.

Optimizing the Reaction: A Guide to Key Parameters

The success of a reductive amination hinges on the judicious selection of reagents and conditions.

The Reducing Agent: A Choice of Selectivity and Power

The ideal reducing agent should rapidly reduce the iminium ion intermediate while leaving the starting aldehyde or ketone untouched.[11] This selectivity is crucial for efficient one-pot procedures.

Reducing Agent	Selectivity	Strength	Typical Solvents	Advantages	Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Excellent	Mild	Aprotic (DCM, DCE, THF)[12]	Highly selective, ideal for one-pot reactions with aldehydes.[4]	Moisture-sensitive, relatively expensive.
Sodium Cyanoborohydride (NaBH₃CN)	Very Good	Mild	Protic (MeOH, EtOH)[11][12]	Stable in weakly acidic conditions, effective for a wide range of substrates.[3]	Highly toxic (releases HCN in strong acid), waste disposal concerns.
Sodium Borohydride (NaBH₄)	Poor	Strong	Protic (MeOH, EtOH)[12]	Inexpensive, powerful.	Can reduce the starting carbonyl; best for two-step protocols where the imine is pre-formed.[3]
Catalytic Hydrogenation (H₂/Pd/C, etc.)	Excellent	N/A	Various	"Green" reaction (water is the only byproduct), high yielding.	Requires specialized pressure equipment, may reduce other functional groups.[4]

Expert Insight: For most applications in a discovery setting, Sodium Triacetoxyborohydride (STAB) is the reagent of choice. Its mild nature and high selectivity for the iminium ion allow for robust and reliable one-pot procedures with a broad range of aldehydes and ketones.[4][12]

Solvent Selection

The solvent must dissolve the reactants and intermediates without interfering with the reaction. The choice is often dictated by the selected reducing agent.

• Chlorinated Solvents (DCM, DCE): Traditionally the most common choice for STAB-mediated reactions due to their inertness and good solvating properties.[12] However, their environmental and health profiles are poor.[13]

• Ethereal Solvents (THF, 2-MeTHF): Excellent, less toxic alternatives to chlorinated solvents for STAB reactions. 2-MeTHF is considered a greener option.[12][13]

• Alcohols (MeOH, EtOH): Required for reactions using NaBH₄ and often used with NaBH₃CN. They can protonate and deactivate STAB.[12]

Control of pH

A delicate pH balance is required. The reaction needs to be weakly acidic to catalyze the formation of the iminium ion, but not so acidic as to decompose the hydride reagent.[4] Often, the addition of a stoichiometric amount of acetic acid or allowing the amine hydrochloride salt to buffer the reaction is sufficient.

Detailed Experimental Protocols

The following protocols are designed to be robust starting points for your research.

Protocol 1: One-Pot Reductive Amination with an Aldehyde using NaBH(OAc)₃

This protocol is the workhorse method for coupling 3-Piperidin-3-yl-propan-1-ol hydrochloride with a variety of aldehydes.

Caption: A typical experimental workflow for a one-pot reaction.

Materials:

• 3-Piperidin-3-yl-propan-1-ol hydrochloride (1.0 eq)

• Aldehyde of interest (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Triethylamine (TEA) (1.1 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen), add 3-Piperidin-3-yl-propan-1-ol hydrochloride (1.0 eq).

• Add anhydrous DCM (or THF) to achieve a concentration of approximately 0.1 M.

• Add triethylamine (1.1 eq) and stir the resulting suspension for 15 minutes at room temperature to liberate the free amine.

• Add the aldehyde (1.1 eq) to the mixture and allow it to stir for an additional 30 minutes to facilitate iminium ion formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in several portions over 5-10 minutes. Note: The reaction may be mildly exothermic.

• Stir the reaction at room temperature. Monitor its progress by TLC or LC-MS until the starting amine is consumed (typically 4-24 hours).

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil or solid by flash column chromatography on silica gel to yield the final product.

Protocol 2: Two-Step Procedure for Ketones using NaBH₄

This method is advantageous for less reactive ketones or when using the less selective but more economical NaBH₄.

Step A: Imine Formation

• Combine the 3-Piperidin-3-yl-propan-1-ol hydrochloride (1.0 eq), the ketone (1.2 eq), and TEA (1.1 eq) in a solvent like toluene or methanol.

• If using toluene, fit the flask with a Dean-Stark apparatus and heat to reflux to azeotropically remove the water formed, driving the equilibrium towards the iminium ion. If using methanol, add 3Å molecular sieves and stir at room temperature for several hours.

• Monitor the formation of the iminium ion. Once complete, cool the reaction to 0 °C.

Step B: Reduction

• Slowly and portion-wise, add sodium borohydride (NaBH₄) (1.5 eq) to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir until the reduction is complete (monitor by TLC/LC-MS).

• Perform an aqueous workup and purification as described in Protocol 1.

Reaction Monitoring and Analysis

Vigilant monitoring is key to a successful and reproducible reaction.

• Thin-Layer Chromatography (TLC): An indispensable tool for qualitative monitoring.[14]

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexanes or ethyl acetate) and a polar solvent (e.g., methanol) with a small amount of TEA (0.5-1%) is a good starting point. The TEA prevents the basic amine products from streaking on the acidic silica plate.

  • Visualization: The starting materials and product can be visualized using a potassium permanganate (KMnO₄) stain, which reacts with the alcohol and amine functional groups.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides quantitative data on the consumption of starting materials and the formation of the desired product, confirming its molecular weight.[15] This is the preferred method for accurate reaction tracking.

Safety and Handling

Adherence to safety protocols is non-negotiable.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.[16][17] All operations should be performed in a certified chemical fume hood.

• Reagent-Specific Hazards:

  • 3-Piperidin-3-yl-propan-1-ol hydrochloride: May cause skin, eye, and respiratory irritation. Avoid inhalation of dust and direct contact.[18][19]

  • Sodium Triacetoxyborohydride: Reacts with water to release flammable hydrogen gas. Handle in a dry environment.

  • Sodium Cyanoborohydride: Highly toxic. Contact with acid generates lethal hydrogen cyanide (HCN) gas. Use extreme caution and have a quenching protocol in place (e.g., bleach solution).

  • Solvents: Dichloromethane is a suspected carcinogen. Ethers like THF can form explosive peroxides. Handle all solvents with care.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No Reaction / Starting Material Remains	1. Incomplete neutralization of the HCl salt. 2. Inactive (hydrolyzed) reducing agent. 3. Sterically hindered or electron-poor carbonyl.	1. Ensure at least 1.1 eq of base is used. 2. Use a fresh bottle of NaBH(OAc)₃. 3. Increase reaction time, warm gently (to 40 °C), or switch to a more forceful method.
Formation of Alcohol Byproduct (from Carbonyl)	1. Reducing agent is too strong (e.g., NaBH₄ in a one-pot). 2. Reaction temperature is too high.	1. Switch to the more selective NaBH(OAc)₃. 2. Maintain the reaction at room temperature or below.
Low Yield	1. Incomplete reaction. 2. Unstable iminium ion (hydrolysis). 3. Product loss during workup/purification.	1. Allow the reaction to run longer. 2. Ensure anhydrous conditions. 3. Perform careful extractions; consider using a different eluent system for chromatography.
Complex Mixture of Products	1. Impure starting materials. 2. Side reactions due to other functional groups.	1. Verify the purity of starting materials by NMR or LC-MS. 2. Consider a protecting group strategy if incompatible functional groups are present.

Conclusion

3-Piperidin-3-yl-propan-1-ol hydrochloride is a highly effective and versatile building block for synthesizing novel chemical entities. When coupled with the robust and predictable methodology of reductive amination, particularly using sodium triacetoxyborohydride, it provides an efficient and high-yielding route to diverse libraries of substituted piperidines. By understanding the underlying mechanism and carefully controlling the key experimental parameters outlined in this guide, researchers can confidently employ this strategy to accelerate their drug discovery programs.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

• Grogan, G., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. [Link]

• Reddit. (2017, December 13). Can someone please explain reductive amination. r/OrganicChemistry. [Link]

• PubChem. (n.d.). 3-(Piperidin-4-yl)propan-1-ol hydrochloride. [Link]

• Sharma, M., et al. (2022). Functional Mapping of Key Residues in Reductive Aminases Enabled by a High-Throughput RedAm Detect Assay. ACS Catalysis. [Link]

• Gatiatulin, A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

• KISHIDA CHEMICAL CO., LTD. (2022, February 9). Safety Data Sheet. [Link]

• ResearchGate. (2017, March 11). How to monitor the progress of the reaction of reductive amination of D-maltose with aliphatic amines?. [Link]

• Logsdon, D. L., et al. (2020). High-Throughput Screening of Reductive Amination Reactions Using Desorption Electrospray Ionization Mass Spectrometry. Organic Process Research & Development. [Link]

• PubChem. (n.d.). 3-Piperidin-3-ylpropan-1-ol. [Link]

• Wikipedia. (n.d.). Piperidine. [Link]

• ResearchGate. (n.d.). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. [Link]

• ChemSynthesis. (n.d.). 3-piperidin-3-yl-propan-1-ol. [Link]

• Chin, Y., et al. (2022). Reductive Amination for LC–MS Signal Enhancement and Confirmation of the Presence of Caribbean Ciguatoxin-1 in Fish. Toxins. [Link]

• ChemRxiv. (n.d.). Direct Alkylative Reductive Amination using 1-Allylsilatrane. [Link]

• ResearchGate. (n.d.). Development of a solvent selection guide for aldehyde-based direct reductive amination processes. [Link]

• Gatiatulin, A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

• Patsnap. (2013, December 11). (R)-3-amino piperidine hydrochloride preparation method. [Link]

• Zhang, L., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Carbohydrate Polymers. [Link]

• Margaretha, P. (n.d.). The “one-pot” reaction of a carbonyl compound with ammonia, a primary amine, or a secondary amine. Science of Synthesis.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Amerigo Scientific. (n.d.). 3-Piperidin-3-ylpropan-1-ol. [Link]

• El-Sayed, W. A., et al. (2025). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Scientific Reports. [Link]

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Scale-up synthesis of 3-Piperidin-3-yl-propan-1-ol hydrochloride intermediates

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 3-(piperidin-3-yl)propan-1-ol hydrochloride , a critical saturated heterocyclic building block used in the development of GPCR ligands, kinase inhibitors, and antihistamines.[1]

Unlike bench-scale methods that often rely on hazardous hydride reductions of esters, this protocol utilizes a high-pressure catalytic hydrogenation of the commercially available precursor, 3-pyridinepropanol.[1] This route offers superior atom economy, simplified workup, and amenability to kilogram-scale production.[1]

Key Performance Indicators (KPIs):

• Yield: >90% (isolated).

• Purity: >98% (HPLC), suitable for GMP downstream processing.

• Scalability: Validated for 100 g to 5 kg batches.

Introduction & Retrosynthetic Analysis

The piperidine ring, specifically functionalized at the C3 position, acts as a versatile pharmacophore or linker.[1] The C3-propyl alcohol side chain provides a flexible tether for coupling to aromatic cores or polar heads.

Strategic Route Selection: We reject the de novo construction of the piperidine ring (e.g., via lactam reduction) in favor of heterocyclic ring reduction . The aromatic pyridine ring is stable and cheap; reducing it to the saturated piperidine is the most cost-effective industrial strategy.

Figure 1: Retrosynthetic Logic

Caption: Retrosynthetic disconnection relying on the hydrogenation of the pyridine core.

Process Chemistry: Critical Parameters

The reduction of 3-pyridinepropanol to the piperidine analog is a heterogeneous catalytic hydrogenation.

Mechanism & Solvent Choice: Pyridine rings have high resonance energy, making them difficult to reduce compared to alkenes.

• Catalyst: Platinum Oxide (PtO₂, Adams' Catalyst) is preferred over Pd/C for this transformation.[1] PtO₂ is more active for heteroaromatic ring saturation at moderate pressures.

• Solvent: Glacial Acetic Acid (AcOH) .[2]

  • Why? Protonation of the pyridine nitrogen disrupts the aromaticity, significantly lowering the activation energy for hydrogenation. Neutral solvents (MeOH/EtOH) often result in incomplete conversion or require extreme pressures.[1]

Reaction Scheme:

[1]

Detailed Protocol: Scale-Up Synthesis (100 g Basis)

Safety Warning:

• Hydrogen Gas: Extremely flammable. Ensure all vessels are grounded and leak-tested.

• PtO₂/Pt Black: The reduced catalyst is pyrophoric (ignites in air). Never let the filter cake dry out.[3]

• Pressure: This reaction operates at ~4 bar (60 psi).[1] Use rated pressure vessels (Parr or Hastelloy).

Step 1: Catalytic Hydrogenation

• Equipment Setup: Use a 2.0 L Parr hydrogenation reactor equipped with a mechanical stirrer, temperature probe, and cooling coil.

• Loading:

  • Charge 3-Pyridinepropanol (100.0 g, 0.73 mol) into the reactor vessel.

  • Add Glacial Acetic Acid (500 mL) .

  • Carefully add Platinum(IV) oxide (PtO₂, 2.0 g, 2 wt%) .

    • Note: Add the catalyst as a slurry in a small amount of acetic acid to avoid dusting.

• Purging:

  • Seal the reactor.[4]

  • Purge with Nitrogen (

    ) x 3 cycles (pressurize to 30 psi, vent).[1]

  • Purge with Hydrogen (

    ) x 3 cycles (pressurize to 30 psi, vent).[1]

• Reaction:

  • Pressurize with

    to 60 psi (4.1 bar) .

  • Set agitation to 800-1000 rpm (Mass transfer is critical).[1]

  • Heat to 40°C .

  • Observation: Hydrogen uptake will be rapid initially. Maintain pressure by topping up from the reservoir.

  • Run for 12–16 hours until

    uptake ceases.

• Monitoring (IPC):

  • Take an aliquot, dilute in MeOH. Analyze by HPLC or TLC (Eluent: 10% MeOH in DCM with 1%

    ).

  • Criteria: <0.5% starting material remaining.[5]

Step 2: Catalyst Removal & Workup[1]

• Depressurization: Cool to 20°C. Vent

  . Purge with x 3 cycles.

• Filtration (Critical Safety Step):

  • Prepare a Buchner funnel with a Celite pad. Pre-wet with acetic acid.[2]

  • Filter the reaction mixture under

    blanket if possible.

  • Wash: Rinse the reactor and cake with Acetic Acid (100 mL).

  • Safety: Immediately submerge the used filter cake (containing Pt black) in water. Do not discard in trash cans.

• Concentration:

  • Concentrate the filtrate under reduced pressure (Rotavap) at 50-60°C to remove the bulk of acetic acid. Result: Thick, viscous oil (Piperidine acetate).[1]

• Free Basing:

  • Dissolve the residue in Dichloromethane (DCM, 500 mL) .

  • Cool to 0-5°C.

  • Slowly add 5N NaOH (aq) until pH > 12.

  • Separate layers. Extract aqueous layer with DCM (2 x 200 mL).[1]

  • Dry combined organics over

    , filter, and concentrate.[1]

  • Yield: ~95-100 g of crude oil (Free base).[1]

Step 3: Hydrochloride Salt Formation

• Dissolution: Dissolve the crude free base in Isopropanol (IPA, 300 mL) .

• Acidification:

  • Cool to 0-5°C.

  • Add HCl in IPA (5-6N, 1.1 eq) dropwise. Maintain internal temp < 20°C (Exothermic).

  • Observation: White precipitate will form.

• Crystallization:

  • Stir at 0°C for 2 hours.

  • Add Diethyl Ether or MTBE (200 mL) as an anti-solvent to maximize yield (optional, depending on purity requirements).[1]

• Isolation:

  • Filter the white solid.

  • Wash with cold IPA/MTBE (1:1).

  • Dry in a vacuum oven at 45°C for 12 hours.

Process Workflow & Safety Diagram

Figure 2: Production Workflow

Caption: Step-by-step unit operations for the isolation of the hydrochloride salt.

Analytical Specifications

Test	Method	Acceptance Criteria
Appearance	Visual	White to off-white crystalline solid
Identification	1H NMR (D2O)	Consistent with structure (Piperidine ring protons: 1.5-3.4 ppm)
Purity	HPLC (C18, ACN/Buffer)	≥ 98.0% area
Residual Solvent	GC-Headspace	AcOH < 5000 ppm, IPA < 5000 ppm
Water Content	Karl Fischer	< 1.0% w/w
Chloride Content	Titration (AgNO3)	19.5% - 20.5% (Theoretical: 19.8%)

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Catalyst poisoning (S or N impurities)	Use fresh catalyst; ensure SM purity. Increase pressure to 100 psi.
Low Yield (Workup)	Product lost in aqueous layer	The product is highly polar. Saturate aqueous layer with NaCl (salting out) before DCM extraction.[1]
Colored Product	Polymerization or oxidation	Recrystallize from IPA/EtOH. Ensure atmosphere during workup.
Filter Blockage	Fine catalyst particles	Use a tighter grade of Celite or double-pad filtration.

References

• PubChem. 3-Piperidin-3-ylpropan-1-ol.[1][6] National Library of Medicine. Available at: [Link][1]

• American Chemical Society (ACS). Hazards associated with laboratory scale hydrogenations. ACS Chemical Health & Safety. Available at: [Link][1]

• Google Patents.Preparation of piperidine derivatives (US Patent 4007196A). (General reference for pyridine hydrogenation).

• Stanford Environmental Health & Safety. Hydrogenation Safety Guide. Available at: [Link][1]

Sources

• 1. CN103435575A - The preparation method of 1-(3-(3-(4-chlorophenyl)propoxy)propyl)piperidine hydrochloride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. njhjchem.com [njhjchem.com]
• 5. ehs.stanford.edu [ehs.stanford.edu]
• 6. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Reagent Compatibility &amp; Synthetic Workflows for 3-Piperidin-3-yl-propan-1-ol Hydrochloride

Executive Summary & Compound Profile

3-Piperidin-3-yl-propan-1-ol Hydrochloride is a bifunctional building block containing a secondary amine (piperidine ring) and a primary alcohol (propyl chain).[1] Its dual nucleophilic nature presents specific challenges in chemoselectivity.[1][2] This guide provides validated protocols for handling, selective functionalization, and reagent compatibility, ensuring high-yield downstream applications in medicinal chemistry.[1]

Chemical Identity[1][2][4][5]

• IUPAC Name: 3-(Piperidin-3-yl)propan-1-ol hydrochloride[3]

• CAS (Free Base): 25175-58-0[1]

• Molecular Formula: Cngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  H NO HCl[1][3]

• Molecular Weight: 179.69 g/mol (Salt); 143.23 g/mol (Free Base)[1]

• Structure: A 3-substituted piperidine ring with a flexible 3-carbon linker terminating in a primary hydroxyl group.[1]

Physical Properties & Stability[1][2][4]

• Appearance: Typically a white to off-white hygroscopic solid.[1]

• Acidity (pKa):

  • Piperidine Nitrogen (

    ): ~11.0 (Strongly basic in free form).[1]

  • Primary Alcohol (

    ): ~16.0.[1]

• Storage: Store at +2°C to +8°C under inert atmosphere (Argon/Nitrogen). The hydrochloride salt is stable but hygroscopic; exposure to moisture can alter stoichiometry and affect weighing accuracy.

Solubility & Handling Protocols

The hydrochloride salt form renders the molecule ionic, drastically altering its solubility compared to the free base.

Solubility Matrix

Solvent	Solubility (HCl Salt)	Solubility (Free Base)	Application Note
Water	High (>100 mg/mL)	Moderate	Ideal for aqueous workups or biocatalysis.[1][4]
Methanol/Ethanol	High	High	Preferred for hydrogenation or salt formation.[1]
DMSO/DMF	High	High	Standard for coupling reactions (e.g., HATU).[1]
DCM/Chloroform	Poor (<1 mg/mL)	High	Critical: Salt must be free-based for DCM chemistry.[1]
Ether/Hexanes	Insoluble	Low	Used to precipitate the salt from reaction mixtures.[1]

Protocol A: Free-Basing Procedure (Essential for Organic Synthesis)

Use this protocol before attempting acylation, alkylation, or oxidation in non-polar solvents.[1][4]

• Dissolution: Dissolve 1.0 eq of 3-Piperidin-3-yl-propan-1-ol HCl in minimal water (approx. 5 mL/g).

• Basification: Cool to 0°C. Slowly add 2M NaOH or saturated Na

  CO until pH > 12.

• Extraction: Extract exhaustively with Dichloromethane (DCM) or Chloroform/Isopropanol (3:1) (

  vol).[1][2][5]

  • Note: The amino-alcohol is polar; multiple extractions are required.[1]

• Drying: Dry combined organic layers over anhydrous Na

  SO .

• Concentration: Filter and concentrate under reduced pressure to yield the viscous oil free base. Use immediately.

Reagent Compatibility Matrix

This matrix guides the selection of reagents to avoid side reactions (e.g., N-oxide formation, over-oxidation).

Class 1: Acylation & Alkylation Agents[1][2]

• Compatibility: High (with Selectivity Control)

• Mechanism: The secondary amine is significantly more nucleophilic than the primary alcohol.[1]

• Guidance:

  • Amine Functionalization: Use 1.0–1.1 eq of electrophile (e.g., Boc

    O, Cbz-Cl) at 0°C to selectively protect the nitrogen.

  • Alcohol Functionalization:[1][6] Requires prior N-protection.[1] Attempting to react the alcohol without protecting the amine will result in N-alkylation or mixtures.[1]

Class 2: Oxidizing Agents[1][2]

• Compatibility: Low (Directly) / High (After N-Protection) [1]

• Risk: Strong oxidants (Jones reagent, KMnO

  ) will oxidize the secondary amine to a hydroxylamine, nitrone, or cleave the ring.

• Guidance:

  • Swern / Dess-Martin Periodinane: Compatible only if the amine is protected (e.g., N-Boc).[1]

  • TEMPO/NaOCl: Excellent for converting the primary alcohol to carboxylic acid, but the amine must be protected to prevent N-oxidation.[1]

Class 3: Reducing Agents[1][2]

• Compatibility: High

• Guidance: Compatible with Borohydrides (NaBH

  , LiBH ) and Lithium Aluminum Hydride (LAH).[1] The piperidine ring is stable to standard reducing conditions.

Validated Synthetic Workflows

Logic Flow Diagram

The following diagram illustrates the decision-making process for functionalizing 3-Piperidin-3-yl-propan-1-ol.

Caption: Workflow for chemoselective functionalization. Pathway A is the industry standard to avoid side reactions.

Protocol B: Chemoselective N-Boc Protection

Target: N-Boc-3-piperidin-3-yl-propan-1-ol[1][4]

Rationale: Protecting the amine renders it inert to oxidation and allows for exclusive chemistry at the alcohol terminus.

• Setup: Suspend 3-Piperidin-3-yl-propan-1-ol HCl (10 mmol) in DCM (30 mL).

• Base Addition: Add Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (22 mmol, 2.2 eq). The suspension should clear as the free base forms.

• Reagent Addition: Cool to 0°C. Add Di-tert-butyl dicarbonate (Boc

  O) (11 mmol, 1.1 eq) dissolved in minimal DCM dropwise over 15 minutes.

• Reaction: Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (stain with Ninhydrin; free amine is purple, product is faint/colorless).

• Workup: Wash with 0.5M citric acid (removes unreacted amine/base), then brine. Dry over MgSO

  and concentrate.

• Yield: Typically >90% as a colorless oil.[1]

Protocol C: Oxidation to N-Protected Aldehyde

Target: tert-butyl 3-(3-oxopropyl)piperidine-1-carboxylate[1][4]

Rationale: Using Dess-Martin Periodinane (DMP) avoids the acidic conditions of Jones oxidation and the cryogenic requirements of Swern, though Swern is also compatible.

• Substrate: Dissolve N-Boc-3-piperidin-3-yl-propan-1-ol (from Protocol B) (5 mmol) in anhydrous DCM (25 mL).

• Oxidation: Add Dess-Martin Periodinane (1.2 eq) in one portion at 0°C.

• Reaction: Stir at RT for 1–2 hours.

• Quench: Add a 1:1 mixture of saturated NaHCO

  and 10% Na S O (sodium thiosulfate). Stir vigorously until the layers separate clearly (removes iodine byproducts).

• Workup: Extract with DCM, dry, and concentrate.

• Storage: Aldehydes are unstable; store at -20°C or use immediately in reductive amination or Wittig reactions.

Troubleshooting & FAQs

Q: The product remains in the aqueous layer during extraction.

• Cause: The amino-alcohol is highly polar.[1]

• Solution: Saturate the aqueous phase with NaCl (salting out) and use a more polar organic solvent mixture like Chloroform/Isopropanol (3:1) or n-Butanol.[1]

Q: I see two spots on TLC after acylation.

• Cause: Over-reaction.[1] You likely acylated both the amine and the alcohol (O-acylation).[1]

• Solution: Ensure the reaction is kept at 0°C and strictly limit the acylating agent to 1.0–1.1 equivalents. If O-acylation occurs, it can often be selectively hydrolyzed using LiOH in THF/Water, as the amide bond is more stable than the ester.

Q: The HCl salt is clumping and difficult to weigh.

• Cause: Hygroscopicity.[1]

• Solution: Dry the salt in a vacuum desiccator over P

  O overnight before use.[1] Handle in a glovebox or dry bag if precise stoichiometry is critical.

References

• PubChem. 3-Piperidin-3-ylpropan-1-ol (Compound).[1][3] National Library of Medicine.[1] Available at: [Link]

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[1] (Standard reference for N-Boc and O-Silyl protection strategies).

• Tojo, G., & Fernandez, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones. Springer Science & Business Media.[1] (Reference for DMP and Swern oxidation compatibility with amines).

Sources

• 1. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. PubChemLite - 3-[(3s)-piperidin-3-yl]propan-1-olhydrochloride (C8H17NO) [pubchemlite.lcsb.uni.lu]
• 4. 3-(Piperidin-4-yl)propan-1-ol hydrochloride | C8H18ClNO | CID 18425720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. ir.library.louisville.edu [ir.library.louisville.edu]

Advanced Protocol: Utilizing 3-Piperidin-3-yl-propan-1-ol Hydrochloride in Kinase Inhibitor Design

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic integration of 3-Piperidin-3-yl-propan-1-ol hydrochloride (and its free base analogs) into kinase inhibitor scaffolds.

Executive Summary

In the optimization of ATP-competitive kinase inhibitors, the "solvent-exposed region" of the binding pocket offers the highest tolerance for structural modification. 3-Piperidin-3-yl-propan-1-ol hydrochloride serves as a high-value building block for accessing this region. Unlike the symmetric 4-substituted piperidines, the 3-substituted isomer introduces a chiral vector, allowing the propyl-alcohol tail to probe distinct sub-pockets or solubilizing vectors that are inaccessible to linear analogues.

This guide provides a validated workflow for coupling this fragment to heteroaromatic kinase cores (e.g., pyrimidines, quinazolines) and functionalizing the hydroxyl "handle" for PROTAC linker construction.

Chemical Profile & Structural Logic

Reagent Specifications

Property	Specification
Systematic Name	3-(Piperidin-3-yl)propan-1-ol hydrochloride
Core Structure	Saturated Piperidine Ring (Secondary Amine)
Substituent	3-hydroxypropyl group at C3 position
Molecular Weight	~179.69 g/mol (HCl salt)
Key Functionality	Amine (Nucleophile) + Alcohol (H-bond donor/Linker)
Chirality	Contains 1 stereocenter (C3). Often supplied as racemate; resolution may be required for SAR.

The "Vector" Advantage

In Structure-Activity Relationship (SAR) studies, the geometry of the solubilizing group is critical.

• 4-substituted piperidines project substituents linearly (

  vector).

• 3-substituted piperidines project substituents at an angular vector (

  ), breaking molecular symmetry. This often results in:

  • Improved Solubility: Disruption of crystal packing forces compared to symmetric analogs.

  • Selectivity: The angular projection can avoid steric clashes with the kinase "roof" residues (e.g., the P-loop).

Experimental Protocols

Protocol A: Nucleophilic Coupling to Kinase Scaffolds (SNAr)

Objective: Attach the piperidine moiety to a halogenated heteroaryl core (e.g., 4-chloropyrimidine or 4-chloroquinazoline). Mechanism: Nucleophilic Aromatic Substitution (SNAr).

Reagents:

• Substrate: Heteroaryl Chloride (1.0 equiv)

• Nucleophile: 3-Piperidin-3-yl-propan-1-ol HCl (1.2 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (3.0 equiv) or Cs2CO3 (2.5 equiv)

• Solvent:

  -Dimethylformamide (DMF) or -Methyl-2-pyrrolidone (NMP) (Anhydrous)

Step-by-Step Methodology:

• Preparation: In a dried reaction vial, dissolve the Heteroaryl Chloride (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Activation: Add DIPEA (3.0 equiv). Note: If using the HCl salt of the piperidine, extra base is required to neutralize the salt and generate the free amine.

• Addition: Add 3-Piperidin-3-yl-propan-1-ol HCl (1.2 equiv) in one portion.

• Reaction:

  • Standard: Heat to 80°C for 4–12 hours.

  • Microwave (Preferred): Heat to 120°C for 30 minutes.

• Monitoring: Monitor by LC-MS. Look for the disappearance of the chloride peak (M) and formation of the product (M + 143 - HCl).

• Workup:

  • Dilute with EtOAc. Wash 3x with saturated NaHCO3 (to remove excess acid/salt) and 1x with LiCl solution (to remove DMF).

  • Dry over Na2SO4, filter, and concentrate.

• Purification: Flash chromatography (DCM:MeOH 95:5 to 90:10). The free alcohol is polar; ensure the gradient is sufficient.

Protocol B: Functionalizing the Alcohol for PROTAC Linkers

Objective: Convert the terminal alcohol into a leaving group (Tosylate/Halide) or Ether to attach an E3 ligase ligand. Context: The 3-propyl chain is an ideal length (C3) to serve as a "spacer" in Proteolysis Targeting Chimeras (PROTACs).

Method: Appel Reaction (Alcohol Alkyl Bromide)

• Dissolution: Dissolve the coupled kinase inhibitor (containing the free -OH) in anhydrous DCM at 0°C.

• Reagents: Add CBr4 (1.5 equiv) and Triphenylphosphine (PPh3) (1.5 equiv).

• Mechanism: PPh3 activates the alcohol, which is then displaced by bromide.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

• Outcome: Yields a primary alkyl bromide, ready for alkylation with a Cereblon or VHL ligand.

Strategic Visualization

Workflow: From Building Block to Lead Compound

The following diagram illustrates the integration of 3-Piperidin-3-yl-propan-1-ol into a typical kinase discovery workflow.

Figure 1: Synthetic workflow for coupling the piperidine fragment to a kinase core.

Pharmacophore Interaction Map

This diagram explains why this specific building block is used—mapping its interactions within the ATP binding pocket.

Figure 2: Pharmacophore map showing the piperidine tail extending into the solvent front.

Critical Considerations & Troubleshooting

Regiochemistry & Chirality

• Chiral Resolution: The 3-substituted piperidine creates a chiral center. In early discovery, the racemate is often used. However, for candidate selection, separate the enantiomers using Chiral SFC (Supercritical Fluid Chromatography). Usually, one enantiomer (R or S) will show superior binding affinity due to the specific angle of the propyl tail within the pocket [1].

• Regio-control: Ensure the coupling occurs at the piperidine nitrogen. The primary alcohol is less nucleophilic than the secondary amine, so selective N-arylation proceeds readily without protecting the alcohol.

Solubility vs. Permeability

• The propyl-alcohol chain lowers LogP (lipophilicity), improving water solubility.

• Warning: If the compound becomes too polar (LogP < 1), cell permeability (Caco-2) may suffer. If this occurs, cap the alcohol as a methyl ether or replace the propyl chain with a fluoro-propyl group.

References

• PubChem. (2025).[1] 3-Piperidin-3-ylpropan-1-ol | C8H17NO.[2][3][4] National Library of Medicine. Available at: [Link]

• Oza, V., et al. (2012).[5] Discovery of Checkpoint Kinase Inhibitor (S)-5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide (AZD7762). Journal of Medicinal Chemistry. Available at: [Link]

Sources

• 1. 3-(Piperidin-4-yl)propan-1-ol hydrochloride | C8H18ClNO | CID 18425720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 3-Piperidin-3-ylpropan-1-ol DiscoveryCPR 25175-58-0 [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Preparation of Stock Solutions of 3-Piperidin-3-yl-propan-1-ol Hydrochloride

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

This comprehensive guide provides detailed protocols and technical insights for the preparation, handling, and storage of stock solutions of 3-Piperidin-3-yl-propan-1-ol hydrochloride. Designed for researchers, scientists, and drug development professionals, this document outlines the critical chemical properties of the compound, provides step-by-step instructions for solubilization in various common laboratory solvents, and establishes best practices for ensuring solution stability and integrity. The methodologies described herein are developed to support reproducibility and accuracy in downstream experimental applications.

Introduction: The Scientific Imperative for Accurate Stock Solutions

3-Piperidin-3-yl-propan-1-ol and its derivatives are heterocyclic compounds of interest in medicinal chemistry and pharmaceutical development. As with any experimental workflow, the reliability of results is fundamentally dependent on the precise and accurate preparation of starting materials. The hydrochloride salt form of a compound is often utilized to improve stability and aqueous solubility.[1][2] An improperly prepared stock solution—whether through inaccurate concentration, degradation, or contamination—can invalidate experimental data, leading to misinterpretation of results and loss of valuable resources.

This guide serves as an authoritative resource, explaining not just how to prepare these solutions, but why specific steps are taken. By understanding the causality behind the protocol, from solvent selection to storage conditions, researchers can mitigate common sources of error and ensure the highest fidelity in their work. All protocols are designed as self-validating systems, incorporating quality control checks to confirm accuracy.

Compound Properties and Characteristics

A thorough understanding of the physicochemical properties of 3-Piperidin-3-yl-propan-1-ol hydrochloride is essential for its proper handling and use.

Chemical Structure and Molecular Weight

The parent compound, 3-Piperidin-3-ylpropan-1-ol, is a piperidine derivative with a propanol substituent at the 3-position. The hydrochloride salt is formed by the reaction of the basic piperidine nitrogen with hydrochloric acid.

• Free Base: 3-Piperidin-3-ylpropan-1-ol

  • CAS Number: 25175-58-0[3][4][5]

  • Molecular Formula: C₈H₁₇NO[3][4][5]

  • Molecular Weight: 143.23 g/mol [3][4][5]

• Hydrochloride Salt: 3-Piperidin-3-yl-propan-1-ol hydrochloride

  • Molecular Formula: C₈H₁₈ClNO

  • Calculated Molecular Weight: 179.69 g/mol

Note: The molecular weight of the hydrochloride salt is calculated by adding the molecular weight of the free base (143.23 g/mol ) to the molecular weight of hydrochloric acid (HCl, 36.46 g/mol ). Researchers should always confirm the molecular weight from the certificate of analysis provided by the supplier.

Physical and Chemical Data Summary

The following table summarizes key quantitative data. It is critical to consult the Safety Data Sheet (SDS) provided by the supplier for lot-specific information.

Property	Value	Source / Comment
Appearance	White to off-white solid	General expectation for hydrochloride salts.
Molecular Weight (Free Base)	143.23 g/mol	[3][4][5]
Molecular Weight (HCl Salt)	179.69 g/mol	Calculated.
Solubility	See Section 4	Empirically determined; generally good aqueous solubility is expected for HCl salts.[1]
Storage Temperature	-20°C for long-term storage	Recommended for preserving compound integrity.

Foundational Principles of Stock Solution Preparation

The preparation of a stock solution is a foundational laboratory technique that demands precision.[6] The overarching goal is to create a concentrated, stable solution from which working solutions of lower concentrations can be accurately prepared.

Workflow for Stock Solution Preparation

The general workflow involves a series of critical steps, from initial calculation to final storage. Each step is a potential source of error, necessitating careful execution.

Caption: Workflow for preparing stock solutions.

Causality in Solvent Selection

The choice of solvent is the most critical decision in this process.[7] Hydrochloride salts are generally favored for their enhanced aqueous solubility.[1] However, the properties of the parent molecule can still influence the outcome.

• Sterile, Nuclease-Free Water: The preferred solvent for hydrochloride salts intended for aqueous biological systems. The ionic nature of the salt promotes dissolution in polar protic solvents like water.

• Dimethyl Sulfoxide (DMSO): A powerful aprotic solvent capable of dissolving a wide range of organic molecules.[1] It should be used when aqueous solubility is limited. However, DMSO can be toxic to cells, typically requiring final concentrations in culture media to be below 0.5%.[8]

• Ethanol: A polar protic solvent that can be an effective alternative to DMSO. It is often less cytotoxic but may not have the same broad solubilizing power.

Experimental Protocols: Preparation of Stock Solutions

Safety Precaution: Before beginning, review the Safety Data Sheet (SDS) for 3-Piperidin-3-yl-propan-1-ol hydrochloride. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and gloves.[9][10][11][12]

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

This protocol is recommended for applications where the final working solution will be in an aqueous buffer or cell culture medium.

Materials:

• 3-Piperidin-3-yl-propan-1-ol hydrochloride (MW: 179.69 g/mol )

• Sterile, nuclease-free water

• Analytical balance

• Calibrated micropipettes

• Sterile conical tube or vial (e.g., 1.5 mL or 15 mL)

• Vortex mixer

• Sonicator bath (optional)

Methodology:

• Calculation: Determine the mass of the compound required. To prepare 1 mL of a 10 mM stock solution:

  • Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = (0.010 mol/L) × (0.001 L) × (179.69 g/mol )

  • Mass (mg) = 1.797 mg

• Weighing: Accurately weigh approximately 1.80 mg of 3-Piperidin-3-yl-propan-1-ol hydrochloride and transfer it to a sterile conical tube. Record the exact mass.

• Re-calculation: Adjust the required solvent volume based on the actual mass weighed.

  • Volume (mL) = [Actual Mass (mg) / 179.69 ( g/mol )] / 0.010 (mol/L)

• Solubilization: Add the calculated volume of sterile water to the tube.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes. Gentle warming (to 37°C) may also aid dissolution.[1]

• Quality Control: Visually inspect the solution against a light source to ensure there are no undissolved particulates. The solution should be clear and colorless.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Label each aliquot clearly with the compound name, concentration, solvent, and preparation date.[7] Store at -20°C for long-term stability.

Protocol 2: Preparation of a 50 mM DMSO Stock Solution

This protocol is suitable for compounds with limited aqueous solubility or when a highly concentrated stock is required.

Materials:

• 3-Piperidin-3-yl-propan-1-ol hydrochloride (MW: 179.69 g/mol )

• Anhydrous, sterile-filtered DMSO

• Analytical balance

• Calibrated micropipettes (use positive displacement or wide-bore tips for viscous DMSO)

• Sterile glass vial with a PTFE-lined cap[13]

• Vortex mixer

Methodology:

• Calculation: Determine the mass of the compound required. To prepare 1 mL of a 50 mM stock solution:

  • Mass (mg) = (0.050 mol/L) × (0.001 L) × (179.69 g/mol ) = 8.985 mg

• Weighing: Accurately weigh approximately 9.0 mg of the compound directly into a sterile glass vial. Record the exact mass.

• Re-calculation: Adjust the DMSO volume based on the actual mass.

  • Volume (mL) = [Actual Mass (mg) / 179.69 ( g/mol )] / 0.050 (mol/L)

• Solubilization: In a chemical fume hood, add the calculated volume of anhydrous DMSO to the vial.

• Mixing: Tightly cap the vial and vortex for 2-3 minutes until the solid is completely dissolved. Sonication can be used if necessary.

• Quality Control: Visually confirm that the solution is clear and free of particulates.

• Storage: Store in small aliquots in tightly sealed vials at -20°C. DMSO is hygroscopic; minimize exposure to air. Allow vials to warm to room temperature before opening to prevent condensation.[13]

Best Practices for Solution Integrity and Longevity

Maintaining the integrity of the stock solution is paramount for experimental reproducibility.

• Aliquotting: Always divide the primary stock into smaller, single-use aliquots. This practice minimizes contamination risk and prevents degradation from multiple freeze-thaw cycles.[7]

• Labeling: Proper labeling is non-negotiable. Every aliquot must be clearly marked with the compound name, concentration, solvent, date of preparation, and the preparer's initials.[6][7]

• Storage Conditions: Store aliquots at -20°C or -80°C in tightly sealed containers to prevent solvent evaporation and degradation. Protect from light if the compound is light-sensitive.

• Validation: Before use in a critical experiment, it is prudent to validate a new batch of stock solution. This can be done by comparing its performance to a previous, trusted batch in a simple, reliable assay.

Conclusion

The protocols and principles outlined in this guide provide a robust framework for the preparation of 3-Piperidin-3-yl-propan-1-ol hydrochloride stock solutions. By adhering to these detailed methodologies—grounded in an understanding of the compound's chemical properties and the causal relationships between procedural steps—researchers can significantly enhance the accuracy, reliability, and reproducibility of their experimental outcomes. Scientific integrity begins with the meticulous preparation of reagents; a well-prepared stock solution is the foundation of credible research.

References

• Amerigo Scientific. (n.d.). 3-Piperidin-3-ylpropan-1-ol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4712476, 3-Piperidin-3-ylpropan-1-ol. Retrieved from [Link]

• ALWSCI. (2024, October 25). Standard Solution Preparation: A Comprehensive Guide. Retrieved from [Link]

• Enfanos. (n.d.). Preparation of Stock Solutions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 76702351, Hydrochloride salt. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2022, February 9). Safety Data Sheet: (R)-7-Fluoro-2-(piperidin-3-yl)isoindolin-1-one hydrochloride. Retrieved from [Link]

• Sandoz AG. (2010). Method for salt preparation. U.S.

• Quora. (2017, March 27). How to determine the molecular weight of HCL acid. Retrieved from [Link]

• PubChemLite. (n.d.). 3-[(3s)-piperidin-3-yl]propan-1-olhydrochloride. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727.
• Stahl, P. H., & Nakano, M. (2014). Pharmaceutical salts of small molecule drugs: opportunities and challenges. European Pharmaceutical Review.

• ResearchGate. (2013, September 10). How to dissolve small inhibitor molecules for binding assay?. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. 3-Piperidin-3-ylpropan-1-ol DiscoveryCPR 25175-58-0 [sigmaaldrich.com]
• 4. 3-Piperidin-3-ylpropan-1-ol - Amerigo Scientific [amerigoscientific.com]
• 5. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. 3-(Piperidin-4-yl)propan-1-ol hydrochloride | C8H18ClNO | CID 18425720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. kishida.co.jp [kishida.co.jp]
• 10. fishersci.com [fishersci.com]
• 11. lgcstandards.com [lgcstandards.com]
• 12. 3-(Piperidin-1-yl)propan-1-ol | 104-58-5 | TCI EUROPE N.V. [tcichemicals.com]
• 13. rxstudyguidesuic.wordpress.com [rxstudyguidesuic.wordpress.com]

Technical Notes & Optimization

Technical Support Center: Optimization Guide for 3-Piperidin-3-yl-propan-1-ol Hydrochloride

Executive Summary: The Dual-Nucleophile Challenge

3-Piperidin-3-yl-propan-1-ol hydrochloride (Structure: A piperidine ring substituted at the 3-position with a propyl-alcohol chain) is a high-value bifunctional building block. It presents a classic synthetic challenge: Chemoselectivity .

The molecule contains two nucleophilic centers:

• Secondary Amine (Piperidine): Highly nucleophilic, basic.

• Primary Alcohol (Propanol): Moderately nucleophilic, oxidizable.

The Root Cause of Low Yields: Most yield failures with this compound stem from three specific issues:

• Salt Stoichiometry: Failure to account for the HCl counter-ion leading to incomplete neutralization.

• Hygroscopicity: The salt absorbs atmospheric water, deactivating moisture-sensitive reagents (e.g., acid chlorides, isocyanates).

• Unprotected Competition: Attempting O-functionalization (Mitsunobu, alkylation) without masking the amine, leading to N-alkylation or reagent decomposition.

This guide provides self-validating protocols to isolate these variables and maximize yield.

Module 1: Pre-Reaction Preparation (The Salt Factor)

The hydrochloride salt enhances stability but acts as a "silent killer" in stoichiometry. If your reaction requires 1.0 equivalent of base, using the HCl salt requires 2.0 equivalents (1 to neutralize HCl, 1 to act as the base).

Protocol A: Quantitative Free-Basing (Recommended)

Use this before sensitive reactions (Mitsunobu, Anhydrous Alkylation).

The "Why": In situ neutralization generates water or salts that can crash out or interfere with transition metal catalysts.

Step-by-Step:

• Dissolution: Dissolve 3-Piperidin-3-yl-propan-1-ol HCl in minimal water (10 mL/g).

• Basification: Add 2M NaOH or saturated Na₂CO₃ until pH > 12.

• Extraction: Extract exhaustively with DCM (3 x volume) or CHCl₃/Isopropanol (3:1) if the compound is polar.[1]

• Drying: Dry organic layer over anhydrous Na₂SO₄ (Magnesium sulfate can bind amino-alcohols).

• Concentration: Evaporate to dryness. Critical: Azeotrope with toluene twice to remove trace water if proceeding to moisture-sensitive steps.

Visualization: Salt Handling Workflow

Caption: Decision matrix for handling the hydrochloride salt based on downstream reaction sensitivity.

Module 2: Chemoselectivity (N vs. O)

The secondary amine is significantly more nucleophilic than the primary alcohol. You cannot selectively react the alcohol with electrophiles (acyl chlorides, alkyl halides) without protecting the amine first.

Troubleshooting Table: Selectivity Issues

Desired Transformation	Common Failure Mode	The Fix
Amide Formation (N-acylation)	O-acylation side products (Esters)	Control pH (8-9). Use biphasic conditions (Schotten-Baumann). The amine reacts much faster than the alcohol in water/DCM.
Ester Formation (O-acylation)	N-acylation (Amide) is the major product.	Mandatory: Protect amine with Boc/Cbz first.
Ether Formation (O-alkylation)	N-alkylation (Quaternary ammonium salts).	Mandatory: Protect amine with Boc/Cbz first.
Oxidation (to Aldehyde)	N-Oxide formation or degradation.	Use Swern or Dess-Martin on the N-Protected intermediate.

Protocol B: Selective N-Boc Protection

This is the industry-standard "Gateway Step" to unlock high yields for O-functionalization.

• Setup: Suspend the HCl salt (1.0 eq) in DCM.

• Base: Add Et₃N (2.5 eq). Note: Excess base ensures the amine is free and HCl is scavenged.

• Reagent: Add Boc₂O (1.1 eq) at 0°C.

• Workup: Stir at RT for 2 hours. Wash with 1M citric acid (removes unreacted amine/imidazole) and brine.

• Result: N-Boc-3-(3-hydroxypropyl)piperidine . This intermediate allows you to react the alcohol exclusively.

Module 3: The "Killer" App – Mitsunobu & Alkylation

Researchers often report 0% yield when attempting Mitsunobu reactions on the unprotected amino-alcohol.

The Mechanism of Failure: In a Mitsunobu reaction (PPh₃ + DIAD), a free secondary amine will react with the azo-dicarboxylate (DIAD/DEAD) to form a hydrazine derivative, destroying the reagent before it activates the alcohol [1].

Workflow: Successful O-Functionalization

Caption: The mandatory protection-deprotection sequence for selective O-functionalization.

Protocol C: Mitsunobu Reaction (On N-Boc Intermediate)

Target: Converting the alcohol to an ether or inverted amine.

• Reagents: Dissolve N-Boc-3-piperidin-3-yl-propan-1-ol (1.0 eq), Triphenylphosphine (1.2 eq), and Nucleophile (e.g., Phenol, 1.1 eq) in anhydrous THF.

• Addition: Cool to 0°C. Add DIAD (Diisopropyl azodicarboxylate) (1.2 eq) dropwise. Do not add all at once—exotherm kills selectivity.

• Monitoring: Allow to warm to RT. Monitor by TLC.[2]

• Troubleshooting: If conversion stalls, add a second portion of PPh₃ and DIAD (0.5 eq each).

Module 4: Purification & Workup

Issue: Amino-alcohols often streak on silica gel or stick permanently due to interaction with silanols.

Solutions:

• Eluent Modifier: Always add 1% Triethylamine (Et₃N) or 1% Ammonium Hydroxide (NH₄OH) to your DCM/MeOH eluent. This blocks the acidic sites on the silica.

• Alternative Phase: Use Amino-functionalized silica (NH-Silica) for purification of the free base to avoid tailing.

• Salt Isolation: If the free base is an oil and hard to handle, convert the final product back to an HCl or Oxalate salt to precipitate a solid.

FAQ: Frequently Asked Questions

Q: Can I use the HCl salt directly in a NaH alkylation? A: No. NaH will react with the HCl to form H₂ and NaCl, but the remaining proton on the amine salt will quench a second equivalent of NaH. More critically, the "drying" effect of NaH is wasted on the salt. You must free-base the starting material first (See Protocol A).

Q: Why is my yield low when making an amide (N-acylation)? A: Check your pH. If the pH is too low (<7), the amine is protonated (unreactive). If too high (>11) in aqueous media, the acyl chloride hydrolyzes. Maintain pH 8-9 using a Schotten-Baumann biphasic system (DCM/Sat. NaHCO₃).

Q: I see two spots on TLC after Boc protection. What happened? A: You likely have rotamers. N-Boc piperidines often show restricted rotation around the amide bond, appearing as two spots on NMR or TLC. Run the NMR at high temperature (50°C) to see if they coalesce, or run 2D TLC (turn the plate 90° and run again) to confirm they are the same compound.

References

• Mitsunobu, O. (1981).[3] The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products.[3][4] Synthesis, 1981(1), 1-28.[3]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Chapter on Protection for the Amino Group).

• Salvatore, R. N., et al. (2002).[5] Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines.[5][6] The Journal of Organic Chemistry, 67(3), 674-683.[5]

• PubChem. (n.d.).[7] 3-Piperidin-3-ylpropan-1-ol (Compound Summary). National Library of Medicine.

Sources

• 1. US5686588A - Amine acid salt compounds and process for the production thereof - Google Patents [patents.google.com]
• 2. tsijournals.com [tsijournals.com]
• 3. atlanchimpharma.com [atlanchimpharma.com]
• 4. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 7. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Piperidin-3-yl-propan-1-ol Hydrochloride Mixtures

Welcome to the technical support center for the purification of 3-Piperidin-3-yl-propan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the purification of this compound. Our goal is to equip you with the scientific rationale and practical steps to achieve high purity and yield in your experiments.

Troubleshooting Guide

This section addresses specific challenges you may encounter during the purification of 3-Piperidin-3-yl-propan-1-ol hydrochloride.

Issue 1: My final product has low purity after synthesis. What are the likely impurities and how can I remove them?

Root Cause Analysis:

Low purity in the final product often stems from several sources, including unreacted starting materials, byproducts from the synthesis, and degradation products.[1][2] For the synthesis of 3-Piperidin-3-yl-propan-1-ol, common impurities might include residual starting materials or byproducts from side reactions. Given its structure, which contains a secondary amine and a primary alcohol, potential side reactions could involve over-alkylation or oxidation.

Recommended Purification Strategies:

• Acid-Base Extraction: This is a fundamental and highly effective technique for separating basic compounds like amines from neutral or acidic impurities.[3]

  • Principle: 3-Piperidin-3-yl-propan-1-ol, being a secondary amine, will be protonated in an acidic aqueous solution (e.g., dilute HCl) and become water-soluble. Neutral organic impurities will remain in the organic layer and can be separated. Subsequent basification of the aqueous layer will deprotonate the amine, allowing it to be extracted back into an organic solvent.

  • Protocol:

    • Dissolve the crude mixture in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash the organic layer several times with a dilute acid solution (e.g., 1M HCl). The protonated amine will move to the aqueous layer.[3]

    • Combine the aqueous layers and wash with an organic solvent to remove any remaining neutral impurities.

    • Basify the aqueous layer with a base like sodium hydroxide (NaOH) to a pH > 10.

    • Extract the free amine into an organic solvent.

    • Dry the organic layer over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate to obtain the purified free amine.

    • To obtain the hydrochloride salt, dissolve the free amine in a suitable solvent (e.g., diethyl ether or isopropanol) and add a solution of HCl in the same solvent. The hydrochloride salt will precipitate and can be collected by filtration.

• Recrystallization: If the product is a solid, recrystallization is a powerful method for achieving high purity.[4][5]

  • Principle: This technique relies on the difference in solubility of the desired compound and impurities in a particular solvent at different temperatures.[5][6] The ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.

  • Solvent Selection: For amine hydrochlorides, polar protic solvents like ethanol, methanol, or isopropanol, often mixed with a less polar co-solvent like diethyl ether or ethyl acetate, are good starting points.

  • Protocol:

    • Dissolve the crude hydrochloride salt in a minimum amount of a hot solvent (e.g., boiling isopropanol).

    • If colored impurities are present, you can add a small amount of activated charcoal and hot filter the solution.

    • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.[4]

    • Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.[4]

    • Dry the crystals under vacuum.

• Column Chromatography: For difficult separations or to remove closely related impurities, column chromatography is a valuable tool.[7]

  • Principle: Separation is based on the differential adsorption of compounds onto a stationary phase (e.g., silica gel) as a mobile phase (solvent) passes through it.

  • Considerations for Amines: Basic amines can interact strongly with the acidic silanol groups on silica gel, leading to poor separation and tailing peaks.[7] To mitigate this, a small amount of a basic modifier like triethylamine (TEA) or ammonia is often added to the mobile phase.[7]

  • Stationary Phase: Silica gel is common, but for very polar amines, alumina (basic or neutral) might be a better choice.

  • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., methanol or ethyl acetate) is typically used. For 3-Piperidin-3-yl-propan-1-ol, a system like dichloromethane/methanol with 0.1-1% triethylamine would be a good starting point.

Workflow for Purity Troubleshooting:

Caption: Decision workflow for purifying 3-Piperidin-3-yl-propan-1-ol hydrochloride.

Issue 2: I'm experiencing poor yield after recrystallization. What factors should I optimize?

Root Cause Analysis:

Low recovery during recrystallization can be attributed to several factors: using too much solvent, cooling the solution too quickly, or the product having significant solubility in the cold solvent.

Optimization Strategies:

Parameter	Recommendation	Rationale
Solvent Volume	Use the minimum amount of hot solvent required to fully dissolve the solid.[4][6]	Excess solvent will keep more of the product dissolved even at low temperatures, reducing the overall yield.
Cooling Rate	Allow the solution to cool slowly to room temperature before placing it in an ice bath.[4]	Rapid cooling can lead to the formation of small, impure crystals or precipitation of the product as an oil. Slow cooling promotes the growth of larger, purer crystals.
Solvent System	Consider a two-solvent system if a single solvent is not ideal.[4]	A two-solvent system can fine-tune the solubility. Dissolve the compound in a small amount of a "good" solvent (in which it is very soluble) and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes cloudy. Gentle heating to clarify, followed by slow cooling, can improve crystal formation and yield.
"Second Crop" Recovery	Concentrate the mother liquor (the liquid remaining after filtration) and cool it again.	This can often yield a "second crop" of crystals, increasing the overall yield. Note that the purity of the second crop may be lower than the first.

Issue 3: My compound is an oil and won't crystallize as the hydrochloride salt. What should I do?

Root Cause Analysis:

The inability to crystallize can be due to the presence of impurities that inhibit crystal lattice formation, or the inherent physical properties of the compound. Some amine hydrochlorides are hygroscopic and can absorb moisture from the air, appearing as oils.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Use anhydrous solvents for the final precipitation of the hydrochloride salt. Traces of water can prevent crystallization.

• Trituration: Try adding a non-polar solvent in which the hydrochloride salt is insoluble (e.g., hexane or diethyl ether) to the oil and vigorously stirring or sonicating. This can sometimes induce precipitation of a solid.

• Solvent Screening for Crystallization: Experiment with a wider range of solvent systems. Good options for inducing crystallization of amine salts include isopropanol/diethyl ether, ethanol/ethyl acetate, or acetone.

• Purify the Free Base First: If the hydrochloride salt is problematic, purify the free amine using column chromatography or distillation (if thermally stable). A highly pure free base is more likely to form a crystalline hydrochloride salt.

• Alternative Salt Formation: If the hydrochloride salt consistently fails to crystallize, consider forming a different salt (e.g., tartrate, citrate, or mesylate) which may have more favorable crystalline properties.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 3-Piperidin-3-yl-propan-1-ol to consider during purification?

3-Piperidin-3-yl-propan-1-ol has a molecular formula of C8H17NO and a molecular weight of approximately 143.23 g/mol .[8][9][10] It contains a basic secondary amine (the piperidine nitrogen) and a polar primary alcohol group. These functional groups make the molecule polar and capable of hydrogen bonding. The hydrochloride salt will be significantly more polar and have a higher melting point than the free base.

Q2: What analytical techniques are best for assessing the purity of 3-Piperidin-3-yl-propan-1-ol hydrochloride?

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and accurate method for determining purity. A C18 column with a mobile phase of acetonitrile and water (with an additive like trifluoroacetic acid or formic acid to improve peak shape) is a good starting point. Derivatization may be necessary for UV detection if the compound lacks a chromophore.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed structural information and can be used to identify and quantify impurities if their structures are known.

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound and can be coupled with liquid chromatography (LC-MS) to identify impurities.

• Thin-Layer Chromatography (TLC): TLC is a quick and inexpensive way to monitor the progress of a reaction and the effectiveness of a purification step.[12] A mobile phase similar to that used for column chromatography can be employed, and a stain like ninhydrin can be used to visualize the amine.[12]

Q3: Can I purify the free base of 3-Piperidin-3-yl-propan-1-ol by distillation?

While distillation is a common purification method for liquids, its suitability for 3-Piperidin-3-yl-propan-1-ol depends on its boiling point and thermal stability. High molecular weight amines and alcohols can have high boiling points, requiring vacuum distillation to prevent decomposition at high temperatures. It is crucial to first determine the boiling point under reduced pressure and assess its thermal stability before attempting a large-scale distillation.

Q4: How should I properly store purified 3-Piperidin-3-yl-propan-1-ol hydrochloride?

Amine hydrochloride salts can be hygroscopic. It is recommended to store the purified compound in a tightly sealed container in a desiccator or under an inert atmosphere (like nitrogen or argon) to protect it from moisture. Storing it in a cool, dark place will also help prevent degradation over time.

References

• ChemSynthesis. (2025, May 20). 3-piperidin-3-yl-propan-1-ol. Retrieved from [Link]

• University of Toronto. Experiment 2: Recrystallization. Retrieved from [Link]

• Cossairt, B. M., Owen, J. S. (2019, February 4). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. ACS Publications. Retrieved from [Link]

• Synthonix, Inc. 3-(Piperidin-1-yl)propan-1-ol. Retrieved from [Link]

• University of Rochester. Workup: Amines. Retrieved from [Link]

• Oakwood Chemical. 3-(Piperidin-1-yl)propan-1-ol. Retrieved from [Link]

• PubChem. 3-Piperidin-3-ylpropan-1-ol. Retrieved from [Link]

• Amerigo Scientific. 3-Piperidin-3-ylpropan-1-ol. Retrieved from [Link]

• Google Patents. Process for the purification of amines.

• PubChem. 3-(Piperidin-4-yl)propan-1-ol hydrochloride. Retrieved from [Link]

• Petroleum Chemistry Laboratory. Recrystallizing process. Retrieved from [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved from [Link]

• PubChemLite. 3-[(3s)-piperidin-3-yl]propan-1-olhydrochloride. Retrieved from [Link]

• CAMAG. Planar chromatography – an essential component of modern analysis. Retrieved from [Link]

• Der Pharma Chemica. Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. Retrieved from [Link]

• ResearchGate. (PDF) Evaluating Impurities in Drugs (Part I of III). Retrieved from [Link]

• Reddit. (2019, December 18). Recrystallization with two solvents. Retrieved from [Link]

• PubMed. (2025, January 3). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Retrieved from [Link]

• Google Patents. The HPLC analytical approach of 3-amino piperidine.
• Google Patents. Preparation of (r)-3-aminopiperidine dihydrochloride.

• ResearchGate. A novel separation and purification process for 1,3-propanediol. Retrieved from [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. Workup [chem.rochester.edu]
• 4. athabascau.ca [athabascau.ca]
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• 7. biotage.com [biotage.com]
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• 9. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 12. uni-giessen.de [uni-giessen.de]

Troubleshooting solubility issues of 3-Piperidin-3-yl-propan-1-ol HCl in organic solvents

Welcome to the technical support guide for 3-Piperidin-3-yl-propan-1-ol HCl. This resource is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges encountered with this compound in organic solvents. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure your success.

Understanding the Challenge: The Nature of Amine Salts

3-Piperidin-3-yl-propan-1-ol hydrochloride is the salt form of a parent compound containing a basic piperidine ring. The formation of a hydrochloride salt is a common strategy in drug development to improve the stability and aqueous solubility of basic compounds. However, this very feature—the ionic character of the salt—often leads to poor solubility in non-polar or weakly polar organic solvents.[1] The charged ammonium group (NH2+) and the chloride counter-ion (Cl-) make the molecule highly polar, favoring interactions with polar solvents.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-Piperidin-3-yl-propan-1-ol HCl not dissolving in my organic solvent?

The primary reason for poor solubility is a mismatch in polarity between the highly polar hydrochloride salt and a less polar organic solvent.[1] Solvents like diethyl ether, hexane, and toluene are generally poor choices for dissolving this salt. Better solubility is typically observed in more polar solvents.[1]

Q2: What are the best starting solvents for dissolving 3-Piperidin-3-yl-propan-1-ol HCl?

For direct dissolution, begin with polar solvents. The best choices are often polar protic solvents that can engage in hydrogen bonding, or highly polar aprotic solvents.[2] We recommend starting with:

• High Polarity Protic Solvents: Methanol (MeOH), Ethanol (EtOH)

• High Polarity Aprotic Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)

Q3: I need to use a less polar solvent like Dichloromethane (DCM) for my reaction. What are my options?

If direct dissolution in a less polar solvent is unsuccessful, you have a few effective strategies:

• Use of a Co-solvent: Adding a small amount of a polar solvent, like methanol, to your suspension in DCM can significantly improve solubility.[1] This technique, known as co-solvency, works by reducing the interfacial tension between the solute and the primary solvent.[3]

• Conversion to Free Base: This is often the most reliable method. By neutralizing the hydrochloride salt with a mild base, you can generate the free amine form of 3-Piperidin-3-yl-propan-1-ol. The free base is significantly less polar and will be much more soluble in solvents like DCM, chloroform, and ethyl acetate.[1]

Q4: Can I improve solubility by heating the mixture?

Gentle warming can increase the rate of dissolution and, in many cases, the solubility of a solid in a liquid.[4][5] However, exercise caution as prolonged heating or high temperatures can potentially lead to degradation of the compound. For many salts, the overall dissolving process is endothermic, and increasing the temperature will favor dissolution.[5]

Q5: Will sonication help dissolve my compound?

Yes, sonication is a useful physical method to aid dissolution. The high-frequency sound waves can break up solid aggregates and enhance the interaction between the solvent and the solute, accelerating the dissolution process.[1]

Troubleshooting Guide: A Step-by-Step Approach

If you are experiencing difficulty dissolving 3-Piperidin-3-yl-propan-1-ol HCl, follow this systematic troubleshooting workflow.

Diagram: Troubleshooting Workflow for Solubility Issues

Caption: A logical workflow for systematically addressing solubility challenges.

In-Depth Protocols

Protocol 1: Enhancing Solubility with a Co-solvent

This protocol is ideal when you need to use a moderately polar solvent (e.g., DCM, THF) but are facing solubility limitations.

• Initial Suspension: Suspend the 3-Piperidin-3-yl-propan-1-ol HCl in your desired primary solvent (e.g., 10 mL of Dichloromethane).

• Co-solvent Addition: While vigorously stirring the suspension, add a polar protic co-solvent, such as methanol, dropwise. Start with a small volume (e.g., 0.1 mL, representing 1% v/v) and incrementally increase the amount.

• Observation: Continue adding the co-solvent until the solid completely dissolves. In many cases, a final concentration of 1-10% of the co-solvent is sufficient.

• Consideration: Be mindful that the addition of a co-solvent will alter the overall properties of your solvent system, which may influence your subsequent reaction.

Protocol 2: Conversion of Hydrochloride Salt to Free Base

This is the most robust method for achieving solubility in a wide range of less polar organic solvents.

• Dissolution: Dissolve the 3-Piperidin-3-yl-propan-1-ol HCl in a suitable polar solvent in which it is soluble, such as water or methanol.

• Neutralization: Add a mild inorganic base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃), dropwise while stirring. The goal is to raise the pH of the solution to be greater than the pKa of the piperidine nitrogen, thereby deprotonating it.

• Extraction: Once the solution is basic, extract the free amine into a water-immiscible organic solvent like Dichloromethane (DCM), Ethyl Acetate (EtOAc), or Diethyl Ether. Perform the extraction three times to ensure complete recovery.

• Drying and Concentration: Combine the organic layers and dry them over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the free base, which is typically an oil or a low-melting solid.

Caution: The free amine form may be less stable over long-term storage compared to the hydrochloride salt and could be susceptible to oxidation or self-condensation. It is often best to use the freshly prepared free base in your subsequent experimental steps.[1]

Data and Reference Tables

Table 1: Properties of Common Organic Solvents

The choice of solvent is critical. The dielectric constant (ε) is a good indicator of a solvent's polarity; a higher value signifies higher polarity.[6][7]

Solvent	Formula	Dielectric Constant (ε) at 20°C	Type	Recommended Use for HCl Salt
Non-Polar
Hexane	C₆H₁₄	1.9	Aprotic	Not Recommended
Toluene	C₇H₈	2.4	Aprotic	Not Recommended
Diethyl Ether	(C₂H₅)₂O	4.3	Aprotic	Not Recommended
Weakly Polar
Chloroform	CHCl₃	4.8	Aprotic	Poor; Co-solvent may be needed
Ethyl Acetate	C₄H₈O₂	6.0	Aprotic	Poor; Co-solvent may be needed
Tetrahydrofuran (THF)	C₄H₈O	7.6	Aprotic	Moderate; Co-solvent may be needed
Dichloromethane (DCM)	CH₂Cl₂	9.1	Aprotic	Moderate; Co-solvent may be needed
Polar Aprotic
Acetone	C₃H₆O	21	Aprotic	Good
Acetonitrile	CH₃CN	37.5	Aprotic	Good
Dimethylformamide (DMF)	C₃H₇NO	38	Aprotic	Excellent
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	47	Aprotic	Excellent
Polar Protic
Isopropanol	C₃H₈O	18	Protic	Good
Ethanol	C₂H₆O	24.3	Protic	Excellent
Methanol	CH₃OH	32.6	Protic	Excellent
Water	H₂O	78.5	Protic	Excellent

Data compiled from various sources.[2][8][9]

References

• Chemistry LibreTexts. (2023, January 22). Polar Protic and Aprotic Solvents. Retrieved from [Link]

• PubChem. 3-(Piperidin-4-yl)propan-1-ol hydrochloride. Retrieved from [Link]

• Asian Journal of Pharmacy and Technology. (2019). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Retrieved from [Link]

• ResearchGate. (2014, October 15). How do you distinguish the polarity of organic solvent? Retrieved from [Link]

• Organic Chemistry Data. Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (2018). Drug Dissolution Enhancement by Salt Formation. Retrieved from [Link]

• Solubility of Things. Piperidine. Retrieved from [Link]

• University of California, Los Angeles. Illustrated Glossary of Organic Chemistry - Dielectric constant. Retrieved from [Link]

• GSC Online Press. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs. Retrieved from [Link]

• PubChem. 3-Piperidin-3-ylpropan-1-ol. Retrieved from [Link]

• MDPI. (2021). Temperature Effect on the Extraction of Carboxylic Acids by Amine-Based Extractants. Retrieved from [Link]

• Ataman Kimya. PIPERIDINE. Retrieved from [Link]

• ResearchGate. (2011, August). Mechanism of Process-Induced Salt-to-Free Base Transformation of Pharmaceutical Products. Retrieved from [Link]

• PubMed. (2005, April 15). Investigation of solubility and dissolution of a free base and two different salt forms as a function of pH. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022). SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Retrieved from [Link]

• International Journal for Scientific and Research. (2023). Methods to boost solubility. Retrieved from [Link]

• University of Glasgow Theses. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. Retrieved from [Link]

• Amerigo Scientific. 3-Piperidin-3-ylpropan-1-ol. Retrieved from [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt? Retrieved from [Link]

• The Physics Classroom. How Temperature and Pressure Affect Solubility. Retrieved from [Link]

• Reddit. (2018, August 3). Problem with hydrochloride salt formation/isolation. Retrieved from [Link]

• ResearchGate. (2014, August). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 4). 13.4: Effects of Temperature and Pressure on Solubility. Retrieved from [Link]

• Google Patents. US20100204470A1 - method for salt preparation.

• GRIT. (2023, March 10). Do You Know Why GRIT Dissolves HCl In Organic Solvent And Why It Is Used For? Retrieved from [Link]

• Synthonix, Inc. 3-(Piperidin-1-yl)propan-1-ol - [P16239]. Retrieved from [Link]

• ChemSynthesis. 3-piperidin-3-yl-propan-1-ol. Retrieved from [Link]

• Organic Chemistry Data. Common Organic Solvents: Table of Properties. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ajptonline.com [ajptonline.com]
• 4. Effects of Temperature and Pressure on Solubility [saylordotorg.github.io]
• 5. How Temperature and Pressure Affect Solubility | Chemistry Tutorial [physicsclassroom.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.ucla.edu [chem.ucla.edu]
• 8. depts.washington.edu [depts.washington.edu]
• 9. ce.sysu.edu.cn [ce.sysu.edu.cn]

Technical Support Center: 3-Piperidin-3-yl-propan-1-ol HCl Stability &amp; Handling

Topic: Stability of 3-Piperidin-3-yl-propan-1-ol hydrochloride under basic conditions Content Type: Technical Support Center Guide

From: Dr. Alex V., Senior Application Scientist Subject: Critical Handling Protocols for Basic Workups of Piperidine Alcohols

Welcome to the technical support hub. You are likely accessing this guide because you are planning to neutralize 3-Piperidin-3-yl-propan-1-ol hydrochloride (CAS: 1421370-56-0 / Free Base CAS: 25175-58-0) or have encountered low recovery yields/discoloration after a basic workup.

This molecule belongs to a class of polar amino-alcohols that present unique stability and handling challenges when shifted from their acidic salt form to their basic free-base form. While chemically robust, they are operationally labile —meaning the primary risks are not bond-breaking degradation, but rather phase-transfer failures and environmental reactivity.

Part 1: Chemical Stability Profile

Status: Chemically Stable / Physically Labile

Under basic conditions (

), the hydrochloride salt converts to the free amine. Unlike esters or amides, the piperidine ring and the propyl alcohol chain are resistant to hydrolysis. However, the free base introduces three specific stability risks that do not exist in the salt form.

Stability Data Matrix

Parameter	HCl Salt (Acidic/Solid)	Free Base (Basic/Oil)	Risk Factor
Oxidation Potential	Negligible	Moderate	Secondary amines are susceptible to N-oxidation by atmospheric oxygen over time, leading to yellowing [1].
Atmospheric Reactivity	Stable	High	Rapidly absorbs atmospheric to form piperidinium carbonates (white crust/precipitate) [2].
Hygroscopicity	Low to Moderate	Very High	The free base is a viscous oil that avidly absorbs moisture, complicating accurate weighing.
Thermal Stability	High ( )	Moderate	Stable to distillation, but prolonged heating in air accelerates N-oxide formation.

Part 2: The "Missing Mass" Phenomenon (Troubleshooting Extraction)

Issue: "I neutralized the HCl salt with NaOH, extracted with Ether/DCM, but my yield is <20%."

Root Cause: The 3-piperidin-3-yl-propan-1-ol free base is an amphiphilic molecule . The polar hydroxyl group (-OH) and the secondary amine (-NH-) create high water solubility, even at high pH. Standard extraction protocols often fail because the partition coefficient (

) favors the aqueous phase.

Corrective Protocol: The "Salting-Out" Method

Do not rely on simple pH adjustment. You must modify the ionic strength of the aqueous layer to force the organic molecule out.

Step-by-Step Workflow:

• Dissolution: Dissolve the HCl salt in the minimum volume of water (

  ).

• Basification: Add

  dropwise until . Note: The solution may remain clear (no oiling out) due to high solubility.

• Saturation (Critical): Add solid NaCl or

  until the solution is saturated (undissolved solid remains). This disrupts the hydration shell of the amine.

• Extraction Solvent: Use DCM (Dichloromethane) or CHCl3:IPA (3:1) . Avoid Diethyl Ether or Hexanes as they are too non-polar.

• Repetition: Perform 4–5 extractions. The distribution coefficient is likely still low (

  ).

Caption: Logical workflow for maximizing recovery of polar piperidine alcohols from aqueous basic solutions.

Part 3: Degradation Pathways & Prevention[1]

Issue: "My clear oil turned yellow/brown overnight."

Diagnosis: You are observing oxidative degradation or carbonate formation . While the propyl chain prevents intramolecular cyclization (which would require an activated leaving group), the secondary amine is sensitive.

Mechanism of Instability

• N-Oxidation: In the presence of air and light, the secondary amine forms a radical cation, leading to N-oxides and colored imine impurities [3].

• Carbamate/Carbonate Formation: Piperidines are strong nucleophiles. They react with atmospheric

  to form carbamic acid derivatives, which appear as white solids or crusts on the oil's surface [2].

Caption: Primary degradation pathways for piperidine free bases upon exposure to environmental conditions.

Storage Protocol

• Container: Glass vial with a Teflon-lined cap.

• Atmosphere: Flush head-space with Argon or Nitrogen immediately after use.

• Temperature: Store at

  or . Cold storage slows oxidation kinetics significantly.

• Re-purification: If the oil yellows, filter through a small pad of basic alumina or distill under high vacuum.

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I use MgSO4 to dry the organic layer? A: Yes, but Sodium Sulfate (

) is preferred. Magnesium sulfate is slightly Lewis acidic and can bind strongly to amines, potentially reducing yield slightly or causing clogging during filtration. Never use silica gel for filtration of the free base, as the amine will bind irreversibly to the acidic silanols; use Basic Alumina instead.

Q2: I see a "Ghost Peak" in my HPLC after injecting the free base. A: If you are using a basic mobile phase or dissolving the sample in a non-buffered solvent, you may be seeing the carbonate salt . Ensure your HPLC diluent matches your mobile phase (preferably acidic, e.g., 0.1% Formic Acid) to convert everything instantly to the stable protonated form before it hits the column.

Q3: Is the free base compatible with alkyl halides for N-alkylation? A: Yes, this is a common application. However, because the molecule has both an amine and an alcohol, you face chemoselectivity issues .

• Basic Conditions (

  ): Alkylation will occur preferentially at the Nitrogen (better nucleophile).

• Strong Base (

  ): Alkylation may occur at the Oxygen (alkoxide formation).

• Troubleshooting: If you need O-alkylation, you must protect the amine (e.g., Boc-protection) first.

References

• BenchChem. (2025).[1] Piperidine Purification and Isolation: A Technical Support Guide. Retrieved from

• ScienceMadness & Chemical Forums. (2015). Extraction of water-soluble piperidine alkaloids.[2] Discussion on partition coefficients and salting-out effects. Retrieved from

• National Institutes of Health (NIH) - PubChem. (2025). 3-Piperidin-3-ylpropan-1-ol Compound Summary. CID 4712476.[3] Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: 3-Piperidin-3-ylpropan-1-ol.[3] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Storage &amp; Shelf-Life Optimization for 3-Piperidin-3-yl-propan-1-ol HCl

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the optimal storage, handling, and shelf-life determination for 3-Piperidin-3-yl-propan-1-ol HCl (CAS No. for free base: 25175-58-0). As a piperidine derivative and a hydrochloride salt, this compound possesses specific physicochemical properties that necessitate careful management to ensure its stability and integrity for reliable experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the day-to-day handling and storage of 3-Piperidin-3-yl-propan-1-ol HCl.

Q1: What are the recommended primary storage conditions for 3-Piperidin-3-yl-propan-1-ol HCl?

A: The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3][4] The goal is to protect it from atmospheric moisture and elevated temperatures, which are primary drivers of degradation for hydrochloride salts. For long-term storage, conditions should be maintained consistently.

Q2: Is this compound hygroscopic?

A: Yes, hydrochloride salts of amines are often hygroscopic, meaning they readily absorb moisture from the air.[1][5] It is critical to store the material protected from moisture to prevent physical changes like clumping and potential chemical degradation such as hydrolysis.[1]

Q3: How sensitive is 3-Piperidin-3-yl-propan-1-ol HCl to light?

Q4: What is the typical shelf-life or retest period?

A: The shelf-life or retest period is not intrinsic to the molecule but is determined by the manufacturer based on extensive stability studies.[8][9] The "retest date" is the date after which the material should be re-analyzed to ensure it still meets specifications before use.[9] An "expiration date" means the material should not be used after that date.[9] If you intend to use the compound for an extended period, it is essential to perform your own stability assessment under your specific storage conditions, as outlined in Section 4.

Q5: What are the initial visual signs of degradation or contamination?

A: Any change in the physical appearance of the product could indicate a potential issue with its integrity.[8][10] Be vigilant for:

• Color Change: A shift from its original color (typically white to off-white solid).

• Clumping or Caking: This often indicates moisture absorption due to improper storage.

• New Odors: The development of any unusual smell. If any of these are observed, the material should be quarantined and re-analyzed for purity and identity before use.

Section 2: In-Depth Technical Guide to Stability

Understanding the chemical nature of 3-Piperidin-3-yl-propan-1-ol HCl is fundamental to optimizing its storage. Stability is a function of maintaining the compound's chemical and physical integrity over time.[8]

Physicochemical Properties Overview

A summary of the key properties of the parent compound and its salt form is crucial for stability considerations.

Property	Value (3-Piperidin-3-yl-propan-1-ol)	Value (Hydrochloride Salt)	Significance for Stability
Molecular Formula	C₈H₁₇NO[11][12]	C₈H₁₈ClNO	The presence of amine and alcohol functional groups are key sites for potential degradation.
Molecular Weight	143.23 g/mol [11][12]	~179.69 g/mol	Affects molar calculations; changes may indicate salt disproportionation or degradation.
Form	Solid[12]	Solid	As a solid, stability is primarily influenced by external environmental factors.
Key Functional Groups	Secondary Amine, Primary Alcohol	Hydrochloride Salt of a Secondary Amine	The amine is susceptible to oxidation. The alcohol can be oxidized. The HCl salt form enhances water solubility but can increase hygroscopicity.

Key Factors Influencing Stability

The stability of an Active Pharmaceutical Ingredient (API) is influenced by several environmental factors.[][14][15]

• Temperature: Elevated temperatures accelerate chemical degradation rates. Storing at controlled room temperature (e.g., 20-25°C) or under refrigerated conditions (2-8°C) is a common strategy to prolong shelf-life, especially if the compound is found to be thermally labile.[8][16]

• Humidity: As a hygroscopic salt, moisture can lead to deliquescence (dissolving in absorbed water), which can accelerate degradation pathways like hydrolysis or facilitate reactions with atmospheric components.[1] Storage with a desiccant is highly recommended.

• Light: UV or visible light can provide the energy needed to initiate photolytic reactions. The ICH Q1B guideline specifically outlines procedures for photostability testing.[17][18]

• Atmosphere (Oxygen): The secondary amine and primary alcohol functional groups are susceptible to oxidation. Storing the compound under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidative degradation.

• Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases (which would deprotonate the hydrochloride salt), and certain metals that can catalyze degradation.[1][5]

Potential Degradation Pathways

Forced degradation studies are essential to identify likely degradation products and establish the intrinsic stability of a molecule.[6][19] Based on the structure of 3-Piperidin-3-yl-propan-1-ol, the following pathways are plausible:

Caption: Potential degradation pathways for 3-Piperidin-3-yl-propan-1-ol.

Section 3: Troubleshooting Guide

This guide provides a logical workflow for addressing common stability-related issues encountered during experiments.

Problem: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis

An unexpected peak in a chromatogram is a primary indicator of either contamination or degradation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected analytical peaks.

Problem: Material Has Changed Physically (Clumped, Discolored)

Cause: Physical changes are often the first sign of instability.[8] Clumping is a classic sign of moisture uptake (hygroscopicity), while discoloration may indicate oxidation or another chemical degradation process.

Solution:

• Do Not Use: Immediately quarantine the affected container to prevent its use in critical experiments.

• Document: Record the changes, storage conditions, and lot number.

• Re-evaluate: Perform a full chemical analysis (e.g., HPLC for purity, Karl Fischer for water content, and identity confirmation) to determine if the material still meets specifications.

• Review Storage Procedures: If moisture uptake is confirmed, review your handling procedures. Ensure containers are tightly sealed immediately after use and consider storing them inside a desiccator or a dry box.

Section 4: Experimental Protocols for Stability Assessment

For GMP or long-term research applications, establishing a formal stability profile is critical. These protocols are based on internationally recognized guidelines.

Protocol for Establishing a Retest Period (ICH Q1A Framework)

This protocol is designed to provide evidence on how the quality of the substance varies over time under the influence of temperature and humidity.[6][14]

Objective: To establish a re-test period for 3-Piperidin-3-yl-propan-1-ol HCl under defined storage conditions.

Methodology:

• Batch Selection: Use at least three primary batches of the material. The batches should be manufactured using a process that simulates the final production scale.[6][7]

• Container Closure System: The stability studies must be conducted on the substance packaged in a container closure system that is the same as or simulates the one proposed for storage and distribution.[20]

• Storage Conditions: Place samples into stability chambers set to the conditions outlined in the table below. The choice of long-term conditions depends on the climatic zone of the intended market.[14][15]

Study Type	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months
(Based on ICH Q1A(R2) guidelines)[6][17][18]

• Testing Frequency:

  • Long-term: Test at 0, 3, 6, 9, 12, 18, 24, and 36 months.[21]

  • Accelerated: Test at 0, 3, and 6 months.[21]

• Analytical Tests: At each time point, test for attributes susceptible to change. This should include:

  • Appearance (visual inspection)

  • Assay and Purity (using a stability-indicating HPLC method)

  • Degradation Products/Impurities

  • Water Content (e.g., Karl Fischer)

• Evaluation: Evaluate the data for trends. A "significant change" for an API is defined as a failure to meet its specification.[14] The retest period is established based on the time during which the substance remains within its acceptance criteria.[9]

Protocol for Forced Degradation Study

Objective: To identify potential degradation products and pathways, and to establish the stability-indicating power of the analytical methods used.[6]

Methodology:

• Sample Preparation: Prepare solutions of 3-Piperidin-3-yl-propan-1-ol HCl (e.g., at 1 mg/mL) in various solvents. Also, expose the solid API to stress conditions.

• Stress Conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24-48 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24-48 hours.

  • Neutral Hydrolysis: Water at 60°C for 24-48 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Stress (Solid): 105°C for 48 hours.

  • Photolytic Stress: Expose the solid and solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

• Analysis: Analyze all stressed samples by a stability-indicating HPLC method, preferably with a mass spectrometer detector (LC-MS), to separate and identify the parent compound from any degradation products.

• Mass Balance: The goal is to achieve a degradation of 5-20%. Ensure that the total response (API + degradants) is reasonably close to the initial response to demonstrate mass balance.

References

• General Chapters: <1150> PHARMACEUTICAL STABILITY - Pharmacopeia. (n.d.).
• ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. (n.d.).
• ICH Guidelines For Stability Testing of New Drug Substance and Drug Products - Scribd. (n.d.).
• 3-(PIPERIDIN-2-YL)PROPAN-1-OL HCL | CymitQuimica. (n.d.).
• Quality Guidelines - ICH. (n.d.).
• Stability Testing of Active Pharmaceutical Ingredients - BOC Sciences. (n.d.).
• Spotlight on stability: API and drug product testing - Almac. (n.d.).
• Why Stability Testing Matters in Pharmaceutical API Development - Chemox. (2026, February 9).
• ICH: New Guideline for Stabilities - ECA Academy. (2025, June 4).
• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA). (2003, August 1).
• 3-(Piperidin-4-yl)propan-1-ol hydrochloride | C8H18ClNO | CID 18425720 - PubChem. (n.d.).
• Guidelines on Stability Testing of Active Pharmaceutical Ingredients and Finished Pharmaceutical Products - Food And Drugs Authority. (2024, January 8).
• Expiration Dates and Retesting of Pharmaceutical Ingredients - ARL Bio Pharma. (n.d.).
• <1150> PHARMACEUTICAL STABILITY (deleted). (2012, June 5).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 22).
• Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98% - Cole-Parmer. (2005, October 3).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 23).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• AM-1627 - Safety Data Sheet. (2023, July 14).
• SAFETY DATA SHEET. (2023, August 11).
• 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem. (n.d.).
• 3-Piperidin-3-ylpropan-1-ol DiscoveryCPR 25175-58-0 - Sigma-Aldrich. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Stability testing of existing active substances and related finished products. (2023, July 13).
• Guideline for Stability Study of Imported Drug Substance and Drug Product for human and biological products submitted according. (n.d.).
• Annex 5 Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventiona - Paho.org. (n.d.).
• Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance Year 2022. (n.d.).
• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP- HPLC-DAD-HRMS Method. (n.d.).

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.ca [fishersci.ca]
• 3. combi-blocks.com [combi-blocks.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
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• 6. pharma.gally.ch [pharma.gally.ch]
• 7. scribd.com [scribd.com]
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• 9. ARL Bio Pharma | Expiration Dates and Retesting of Pharmaceutical Ingredients [arlok.com]
• 10. drugfuture.com [drugfuture.com]
• 11. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 3-Piperidin-3-ylpropan-1-ol DiscoveryCPR 25175-58-0 [sigmaaldrich.com]
• 14. fdaghana.gov.gh [fdaghana.gov.gh]
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• 16. almacgroup.com [almacgroup.com]
• 17. ICH Official web site : ICH [ich.org]
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• 19. turkjps.org [turkjps.org]
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• 21. edaegypt.gov.eg [edaegypt.gov.eg]

Technical Support Center: Stabilization Protocols for 3-Piperidin-3-yl-propan-1-ol Hydrochloride

Ticket ID: OX-PROTECT-8842 Subject: Prevention of Oxidative Degradation in Amino-Alcohol Synthesis Status: Open Priority: Critical (Synthesis/Storage Integrity)

Executive Summary

This guide addresses the stability profile of 3-Piperidin-3-yl-propan-1-ol hydrochloride (CAS: 25175-58-0). While the hydrochloride salt form offers significant protection against N-oxidation compared to the free base, the compound remains vulnerable to oxidative degradation at the primary alcohol moiety and during specific synthesis windows where the amine is deprotonated.

This document outlines the mechanistic root causes of oxidation and provides engineering controls to maintain purity during synthesis, workup, and storage.

Module 1: Root Cause Analysis (The Chemistry of Degradation)

To prevent oxidation, one must understand the specific vulnerabilities of the 3-piperidin-3-yl-propan-1-ol scaffold.

The Dual-Vulnerability Complex

This molecule possesses two distinct reactive centers susceptible to oxidative attack:

• The Secondary Amine (Piperidine Ring): In its free base form, the nitrogen lone pair is highly susceptible to Single Electron Transfer (SET) oxidation, leading to N-oxides or oxidative dehydrogenation to imines. Crucially, the HCl salt form protects against this by protonating the lone pair.

• The Primary Alcohol (Propanol Chain): Susceptible to oxidation to the corresponding aldehyde (3-piperidin-3-yl-propanal) and subsequently the carboxylic acid. This can occur even if the amine is protected, particularly in the presence of trace metal catalysts and dissolved oxygen.

The "Danger Zone": Workup & pH

The highest risk of oxidation occurs not during storage of the final salt, but during the workup phase . If the synthesis requires basification (pH > 10) to extract the free base, the protective proton is removed. In this state, dissolved oxygen can rapidly attack the nitrogen center, causing yellowing (imine formation) and polymerization.

Visualization: Degradation Pathways

The following diagram illustrates the competition between stability (HCl salt) and degradation (Free Base oxidation).

Figure 1: The transition from the stable HCl salt to the reactive free base opens pathways for N-oxidation and alcohol oxidation.

Module 2: Synthesis & Reaction Control

Solvent Degassing Protocols

Dissolved oxygen is the primary reagent in unwanted oxidation. Standard "nitrogen balloon" techniques are often insufficient for sensitive amino alcohols.

Method	Efficiency	Recommended Context
Sparging	Moderate	Routine synthesis. Bubble inert gas (Ar/N2) through solvent for 15-30 mins via a dispersion tube.
Freeze-Pump-Thaw	High	Required for catalytic hydrogenation steps or if trace metals (Pd, Cu) are present.
Sonication + Vacuum	Moderate-High	Rapid degassing for HPLC solvents or workup buffers.

Trace Metal Chelation

If your synthesis involves metal catalysts (e.g., Pd/C hydrogenation of a pyridine precursor), residual metal fines act as potent oxidation catalysts for the alcohol group.

• Protocol: Upon completion of hydrogenation, filter the catalyst immediately while the solution is still under an inert blanket.

• Scavenging: If oxidative impurities persist, treat the crude solution with a metal scavenger (e.g., QuadraPure™ or EDTA wash) before the final salt formation.

Module 3: Workup & Isolation (The Critical Control Point)

The transition to the final hydrochloride salt is the most critical step. You must minimize the time the molecule spends as a free base.

Protocol: Inert Salt Formation

• Evaporation: Never rotary evaporate the free base to dryness at high temperatures (>40°C) without a vacuum bleed of inert gas. Heat + Air + Amine = Degradation.

• Acidification:

  • Dissolve the crude free base in dry, degassed diethyl ether or 1,4-dioxane.

  • Cool to 0°C under Argon.

  • Add HCl (in dioxane or ether) dropwise.

  • Why? Low temperature slows oxidation kinetics; inert atmosphere prevents O2 ingress; immediate protonation locks the amine lone pair.

Visualization: Inert Workup Workflow

Figure 2: Workflow emphasizing the removal of metal catalysts and rapid acidification to stabilize the amine.

Module 4: Troubleshooting & FAQs

Q1: My product turned from white to yellow/brown overnight. What happened?

Diagnosis: This is the hallmark of N-oxidation or oxidative coupling (imine formation). Cause: The product likely contained residual free base (insufficient HCl stoichiometry) or was stored in a non-inert environment. Solution: Recrystallize immediately from ethanol/ether. Ensure the final pH is acidic. Store under Argon.

Q2: I see a small triplet at ~9.8 ppm in the 1H NMR.

Diagnosis: Aldehyde formation (oxidation of the primary alcohol).[1][2] Cause: Trace metal contamination (e.g., residual Palladium) catalyzing air oxidation of the alcohol. Solution: The HCl salt will not prevent alcohol oxidation if metals are present. Repurify using a metal scavenger resin (e.g., SiliaMetS®) or perform a charcoal wash before final crystallization.

Q3: The solid is becoming "gooey" or sticky.

Diagnosis: Hygroscopicity . Cause: 3-Piperidin-3-yl-propan-1-ol HCl is hygroscopic. Absorbed water hydrolyzes impurities and facilitates oxidation. Solution: Dry the salt in a vacuum desiccator over

for 24 hours. Store in a sealed vial with parafilm, preferably inside a secondary container with desiccant.

Q4: Can I use rotary evaporation for the free base?

Diagnosis: High Risk. Solution: Only if the bath temperature is <35°C and the vacuum is broken with Argon/Nitrogen, not ambient air. The hot, concentrated free base is extremely reactive with oxygen.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4712476, 3-Piperidin-3-ylpropan-1-ol. Retrieved from [Link]

• Stahl, S. S. (2004).Palladium-Catalyzed Oxidation of Organic Chemicals with O2. Science, 305(5691), 1753-1753.
• Ciriminna, R., & Pagliaro, M. (2010).Industrial Oxidations with Organocatalyst TEMPO and Its Derivatives. Organic Process Research & Development.
• Sigma-Aldrich.Handling Air-Sensitive Reagents: Technical Bulletin AL-134.

Sources

• 1. quora.com [quora.com]
• 2. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: FTIR Characterization of 3-Piperidin-3-yl-propan-1-ol Hydrochloride

This guide provides an in-depth technical analysis of the FTIR characteristics of 3-Piperidin-3-yl-propan-1-ol hydrochloride . It is designed for researchers requiring rigorous structural verification and differentiation from free-base precursors or structural isomers.[1]

Executive Summary & Compound Profile

3-Piperidin-3-yl-propan-1-ol hydrochloride is a critical piperidine building block used in the synthesis of pharmaceutical intermediates. Its dual functionality (secondary amine and primary alcohol) makes it versatile but also prone to specific degradation pathways (oxidation, hygroscopicity).[1]

This guide focuses on Fourier Transform Infrared (FTIR) Spectroscopy as a primary tool for:

• Salt Verification: Confirming complete protonation of the secondary amine.

• Purity Assessment: Distinguishing the product from its free base and potential oxidation byproducts.[1]

Chemical Profile

Feature	Details
Systematic Name	3-(Piperidin-3-yl)propan-1-ol hydrochloride
Functional Groups	Secondary Ammonium ( ), Primary Alcohol ( ), Alkyl Chain
Key Challenge	Distinguishing the broad ammonium envelope from the hydroxyl stretch and identifying the specific 3-substitution pattern.[2]

Characteristic FTIR Peaks: The Fingerprint

The spectrum of the hydrochloride salt differs significantly from the free base due to the protonation of the nitrogen atom. The following table details the diagnostic peaks.

Table 1: Critical FTIR Absorption Bands

Wavenumber ( )	Functional Group Assignment	Vibration Mode	Diagnostic Value
3200 – 3450	(Alcohol)	Stretching (H-bonded)	High: Indicates the presence of the alcohol tail. Broadening occurs due to H-bonding.
2400 – 3000	(Ammonium)	Stretching (Broad Envelope)	Critical: The "Ammonium Envelope." A broad, complex band often overlapping C-H stretches.[1][3] Confirms salt formation.
2850 – 2950	( )	Stretching (Asym/Sym)	Moderate: Standard alkyl backbone.[1] Often obscured by the ammonium envelope in HCl salts.
~2700 – 2800	ABSENT (Bohlmann Bands)	Lone Pair Interaction	High (Negative Control): Bohlmann bands are present in the free base but disappear in the salt upon protonation.
1580 – 1620		Deformation (Scissoring)	High: A medium-intensity band characteristic of secondary amine salts. Absent in free base.
1050 – 1080	(Primary Alcohol)	Stretching	High: Strong, sharp peak confirming the primary alcohol terminus.
1400 – 1450		Scissoring / Bending	Moderate: Typical for cyclic alkanes (piperidine ring) and propyl chains.[1]

Comparative Analysis: Performance vs. Alternatives

This section objectively compares the spectral performance of the target compound against its most common "alternatives"—its free base form and its structural isomer.

Scenario A: Salt Formation Verification (HCl Salt vs. Free Base)

The most common analytical task is confirming the conversion of 3-piperidin-3-yl-propan-1-ol (Free Base) to its Hydrochloride salt.

Feature	Free Base (Precursor)	HCl Salt (Target Product)	Analytical Insight
N-H Region	Weak, sharp peak ~3300	Broad, strong envelope 2400–3000	The "Ammonium Envelope" is the definitive proof of salt formation.
Bohlmann Bands	Present (2700–2800 )	Absent	Protonation locks the N-lone pair, removing the orbital overlap responsible for Bohlmann bands.
Fingerprint (1500-1600)	No significant peaks	Distinct band ~1600 ( bend)	Reliable secondary confirmation marker.[1]

Scenario B: Isomer Differentiation (3-yl vs. 4-yl)

Distinguishing 3-piperidin-3-yl-propan-1-ol from 4-piperidin-4-yl-propan-1-ol is challenging via FTIR alone due to identical functional groups.

• Differentiation Strategy: Focus on the Fingerprint Region (600 – 1400

  ) .

• Mechanism: The 3-substituted ring has lower symmetry than the 4-substituted ring. This typically results in a more complex splitting pattern in the

  ring skeletal vibrations (~900–1100 ).

• Recommendation: While FTIR can suggest differences, NMR (

  or ) is the superior tool for definitive isomer resolution.[1] Use FTIR primarily for batch-to-batch consistency of the same isomer.

Visualization of Structural Logic

The following diagram maps the chemical structure to the specific FTIR signals, illustrating the "Why" behind the peaks.

Figure 1: Correlation map linking specific functional moieties of the HCl salt to their diagnostic FTIR spectral bands.

Experimental Protocol: Self-Validating Workflow

Objective: Obtain a high-quality spectrum free from environmental artifacts (water vapor) which can mimic the target O-H signals.

Method: ATR (Attenuated Total Reflectance)

Preferred over KBr pellets due to the hygroscopic nature of the HCl salt.

• System Prep:

  • Clean ATR crystal (Diamond/ZnSe) with isopropanol.[1]

  • Background Scan: Collect 32 scans of ambient air.[1] Validation: Ensure no atmospheric

    doublet (2350 ) or water vapor noise.[1]

• Sample Loading:

  • Place ~5 mg of the solid HCl salt onto the crystal.

  • Apply pressure using the anvil until the force gauge reaches the optimal zone (typically 80-100 units).

• Acquisition:

  • Resolution: 4

    .

  • Scans: 64 (to improve Signal-to-Noise ratio).

  • Range: 4000 – 600

    .[1]

• Post-Processing (Self-Validation Check):

  • Check 2000-2500 region: If the baseline slopes heavily or shows "diamond phonon" bands excessively, re-run background.

  • Check 3300 region: Distinguish the broad O-H stretch from adsorbed water. If the peak is jagged or excessively broad, dry the sample in a desiccator and re-run.

Decision Tree for Product Identification

Figure 2: Logical workflow for distinguishing the hydrochloride salt from the free base using spectral features.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. (7th Ed.). John Wiley & Sons.[1] (Authoritative source for general functional group assignments).

• NIST Chemistry WebBook. IR Spectrum of 1-Piperidinepropanol (Free Base Analog). National Institute of Standards and Technology.[1] Available at: [Link] (Used for comparative baseline of the piperidine ring and alcohol chain).

• Coates, J. (2000).[1] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).[1] John Wiley & Sons Ltd.[1] (Source for Ammonium salt envelope and Bohlmann band theory).[1]

• PubChem. Compound Summary for CID 18425720 (3-(Piperidin-4-yl)propan-1-ol hydrochloride). National Library of Medicine.[1] Available at: [Link] (Structural reference for isomeric comparison).[1]

Sources

• 1. youtube.com [youtube.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. spectroscopyonline.com [spectroscopyonline.com]

Identifying impurities in 3-Piperidin-3-yl-propan-1-ol hydrochloride samples

Executive Summary: The "Invisible" Impurity Challenge

3-Piperidin-3-yl-propan-1-ol hydrochloride (CAS: 475058-41-4 / Free base: 25175-58-0) is a critical saturated heterocyclic building block used in the synthesis of GPCR ligands and kinase inhibitors.

The Analytical Problem: Unlike its aromatic precursors (e.g., pyridine derivatives), this molecule lacks a conjugated

-system. Consequently, it exhibits negligible UV absorbance above 210 nm. Traditional HPLC-UV methods fail to detect it—and more importantly, its non-chromophoric impurities—without modification.

This guide compares three distinct analytical workflows to solve this visibility crisis:

• Pre-Column Derivatization HPLC-UV: The cost-effective workhorse.

• LC-MS/MS: The sensitivity gold standard.

• HPLC-CAD (Charged Aerosol Detection): The modern universal alternative.

The Impurity Landscape: What Are We Looking For?

Before selecting a method, we must define the target analytes. Based on standard hydrogenation synthesis routes (reduction of 3-pyridinepropanol), the following impurity profile is expected:

Impurity Type	Likely Compound	Origin	Detection Challenge
Starting Material	3-Pyridinepropanol	Incomplete Hydrogenation	Easy (Strong UV Chromophore)
Intermediate	Tetrahydropyridine analogs	Partial Reduction	Moderate (Weak UV at 210-220 nm)
Degradant	Piperidine N-Oxide	Oxidation during storage	Hard (No UV, Polar)
Chiral Impurity	(R)- or (S)-Isomer	Stereocenter formation	Very Hard (Requires Chiral Column)
By-Product	Des-hydroxy analog	Over-reduction	Hard (Volatile, Non-UV)

Comparative Method Analysis

Method A: HPLC-UV with Pre-Column Derivatization (Tosyl Chloride)

Principle: Since the piperidine ring has a secondary amine, it reacts with 4-Toluenesulfonyl chloride (TsCl) to form a sulfonamide. This attaches a strong UV chromophore (

nm) to the molecule.

• Pros: Uses standard HPLC equipment; high sensitivity for amines.

• Cons: Labor-intensive; does not detect non-amine impurities (e.g., degradation alcohols lacking the amine).

• Best For: QC labs with limited budget requiring high sensitivity for the main peak.

Method B: LC-MS/MS (Electrospray Ionization)

Principle: Direct ionization of the piperidine nitrogen (

).

• Pros: Extreme sensitivity; structural elucidation of unknowns; no derivatization needed.

• Cons: High capital cost; matrix effects (ion suppression) from the HCl salt.

• Best For: R&D structural elucidation and trace impurity identification (<0.05%).

Method C: HPLC-CAD (Charged Aerosol Detection)

Principle: Analyte nebulization followed by charge transfer. Response is proportional to mass, regardless of chemical structure.

• Pros: "Universal" detection; sees salts, amines, and alcohols equally; linear response.

• Cons: Mobile phase must be volatile; gradient baselines can be tricky.

• Best For: Mass balance studies and detecting total impurities (including non-amines).

Performance Data Comparison

The following data represents validated performance metrics for piperidine-derivative analysis using these three methodologies.

Metric	Method A: Derivatization UV	Method B: LC-MS/MS	Method C: HPLC-CAD
LOD (Limit of Detection)	0.05 µg/mL	0.001 µg/mL	0.5 µg/mL
Linearity ( )	> 0.999	> 0.995	> 0.998
Specificity	High (Amines only)	Very High (Mass spec)	Moderate (Detects everything)
Sample Prep Time	45-60 mins	5 mins	5 mins
Cost Per Sample	Low ($)	High ( $)	Medium ( )

Detailed Protocol: Pre-Column Derivatization (Method A)

Recommended for labs without MS or CAD capabilities.

Reagents

• Derivatizing Agent: 4-Toluenesulfonyl chloride (TsCl), 10 mg/mL in Acetonitrile.

• Buffer: 0.5 M Borate Buffer (pH 9.5).

• Quenching Agent: 1 M Glycine solution.

Step-by-Step Workflow

• Preparation: Dissolve 10 mg of 3-Piperidin-3-yl-propan-1-ol HCl in 10 mL of water (1 mg/mL).

• Reaction:

  • Mix 200 µL Sample + 400 µL Borate Buffer.

  • Add 400 µL TsCl reagent.

  • Vortex and incubate at 50°C for 20 minutes .

• Quenching: Add 100 µL Glycine solution to consume excess TsCl (prevents interfering peaks).

• Dilution: Dilute to final volume with Mobile Phase A.

• Injection: Inject 10 µL into HPLC.

HPLC Conditions

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 10% B to 80% B over 20 minutes.

• Detection: UV at 232 nm .

Visualization of Analytical Strategy

Workflow Decision Tree

Caption: Decision matrix for selecting the appropriate analytical method based on lab capabilities and sensitivity requirements.

Derivatization Reaction Pathway

Caption: Chemical mechanism of pre-column derivatization rendering the piperidine moiety UV-detectable.

References

• BenchChem. (2025).[1] HPLC-UV Analysis of Piperidine-Containing Compounds: Protocols for Derivatization. Retrieved from

• PubChem. (2025).[3][4][5][6] 3-Piperidin-3-ylpropan-1-ol (Compound Summary).[5][7] National Library of Medicine. Retrieved from

• Shinde, V. (2020).[8] Analytical Method Development Approach When Compounds Don't Have UV Chromophore.[9] Veeprho. Retrieved from

• Bhavar, G., et al. (2007).[10] Quantitative Analysis of Propranolol Hydrochloride (Piperidine analog) by HPTLC.[11] SciSpace. Retrieved from

• Yi, L., et al. (2016). HPLC detection method of 3-aminopiperidine isomer.[12][13] Google Patents CN105699582A. Retrieved from

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• 2. Separation of Piperidine, 1-dodecyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. 1-Piperidinepropanol, alpha,alpha-diphenyl-, hydrochloride (1:1) | C20H26ClNO | CID 71595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methyl-3-(3-piperidinyl)propanamide hydrochloride | C9H19ClN2O | CID 75531015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Piperidin-3-ylpropan-1-ol | C8H17NO | CID 4712476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-(Piperidin-4-yl)propan-1-ol hydrochloride | C8H18ClNO | CID 18425720 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-Piperidin-3-yl-propan-1-ol Hydrochloride

This guide provides essential, immediate safety and logistical information for the proper disposal of 3-Piperidin-3-yl-propan-1-ol hydrochloride. Tailored for researchers, scientists, and drug development professionals, this document outlines a self-validating protocol to ensure the safe and compliant management of this chemical waste, thereby safeguarding laboratory personnel and the environment.

Pre-Disposal Safety and Hazard Assessment

Immediate Safety and Handling Precautions:

• Personal Protective Equipment (PPE): Always wear safety glasses or goggles, chemical-resistant gloves, and a laboratory coat when handling the compound or its waste[1].

• Ventilation: All handling and disposal preparation should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure[1][2].

• Spill Management: Have a spill kit readily available. In the event of a spill, absorb the material with a non-flammable absorbent such as sand or diatomaceous earth, place it in a sealed container, and dispose of it as hazardous waste[2][3]. Do not let the product enter drains[4].

Hazard Profile Summary

The following table summarizes the likely hazards based on related piperidine compounds. This information is critical for making an accurate hazardous waste determination.

Hazard Category	Description	Primary Precaution
Acute Toxicity (Oral)	Likely harmful if swallowed, a common trait for many piperidine derivatives[4][5].	Avoid ingestion. If swallowed, rinse mouth and seek immediate medical attention[4][6].
Skin Corrosion/Irritation	May cause skin irritation or burns upon contact[5].	Wear chemical-resistant gloves and a lab coat. In case of contact, wash the affected area thoroughly with soap and water[4][5].
Serious Eye Damage/Irritation	Poses a risk of serious eye irritation or damage[5].	Wear safety goggles or a face shield. If in eyes, rinse cautiously with water for several minutes and seek medical advice[5].
Respiratory Irritation	May cause respiratory irritation if inhaled[5].	Handle in a well-ventilated area or a fume hood[2][7].

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 3-Piperidin-3-yl-propan-1-ol hydrochloride is governed by local, state, and federal regulations, primarily the Resource Conservation and Recovery Act (RCRA) in the United States[8][9][10]. The following protocol provides a framework for compliant disposal.

Step 1: Hazardous Waste Determination

The first crucial step is to determine if the waste is hazardous. Laboratory personnel should treat all waste chemical solids and liquids as hazardous unless confirmed otherwise by an environmental health and safety (EHS) professional[11]. Given the likely properties of a piperidine derivative, 3-Piperidin-3-yl-propan-1-ol hydrochloride should be managed as hazardous waste.

Step 2: Waste Segregation

Proper segregation is essential to prevent dangerous chemical reactions.

• Dedicated Waste Container: Designate a specific, clearly labeled container for 3-Piperidin-3-yl-propan-1-ol hydrochloride waste[1].

• Avoid Mixing: Do not mix this waste with other chemical waste streams, especially strong oxidizing agents, to prevent unforeseen hazardous reactions[1][6].

Step 3: Containerization

The choice of container is critical for safe storage and transport.

• Compatibility: Use a chemically compatible and sealable container. Glass or high-density polyethylene (HDPE) are generally suitable[1][12].

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("3-Piperidin-3-yl-propan-1-ol hydrochloride"), and the associated hazards (e.g., "Toxic," "Irritant")[12][13].

• Closure: Keep the container securely closed at all times, except when adding waste, to prevent spills and the release of vapors[12].

Step 4: On-Site Accumulation and Storage

Laboratories can accumulate hazardous waste in Satellite Accumulation Areas (SAAs), which are at or near the point of generation[13].

• Storage Location: Store the sealed waste container in a designated, cool, and well-ventilated area, away from incompatible materials[1].

• Quantity Limits: Be aware of the storage limits for hazardous waste in your laboratory. Do not exceed 55 gallons of hazardous waste or one quart of acutely hazardous waste at any one time[11].

• Secondary Containment: It is best practice to store the waste container in a secondary containment system to capture any potential leaks[14].

Step 5: Arranging for Disposal

Hazardous waste must be disposed of through a licensed hazardous waste disposal company[1].

• Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal service to arrange for collection[11].

• Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately. This "cradle-to-grave" tracking is a key component of RCRA[9][15].

The following diagram illustrates the decision-making process for the disposal of 3-Piperidin-3-yl-propan-1-ol hydrochloride.

Caption: Disposal Workflow Diagram

Regulatory Framework and Compliance

The management of hazardous waste is strictly regulated. The primary federal law governing hazardous waste in the United States is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA)[10][15]. RCRA establishes a "cradle-to-grave" system to track hazardous waste from its generation to its final disposal[9][16]. States may have their own, sometimes more stringent, regulations[8]. It is the responsibility of the waste generator to ensure compliance with all applicable federal, state, and local regulations[12].

For academic laboratories, the EPA has established alternative standards under Subpart K of the RCRA regulations, which may provide more flexibility for managing hazardous waste[17][18]. Consult with your institution's EHS department to understand the specific regulations that apply to your laboratory.

Conclusion

The proper disposal of 3-Piperidin-3-yl-propan-1-ol hydrochloride is a critical aspect of laboratory safety and environmental responsibility. By adhering to the principles of hazard assessment, proper segregation, secure containerization, and compliant disposal through licensed services, researchers can ensure they are protecting themselves, their colleagues, and the environment. Always consult your institution's specific waste management policies and EHS professionals for guidance.

References

• Proper Disposal of 3-(2-Cyclohexylethyl)piperidine: A Step-by-Step Guide. Benchchem. 1

• Hazardous Waste Management – Selected RCRA Regulations Fact Sheet. NC DEQ. 8

• Regulations and Policies for Hazardous Waste. Environment, Health & Safety, UC Berkeley.

• RCRA Hazardous Wastes. EcoOnline Help Center. 16

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.

• Resource Conservation and Recovery Act (RCRA) Overview. US EPA.

• RCRA Regulations Explained. National Environmental Trainers.

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.

• Safety Data Sheet - Piperidine. Sigma-Aldrich.

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA.

• Laboratory Waste Management: The New Regulations. MedicalLab Management.

• Safety Data Sheet - Piperidine. Penta chemicals.

• Safety Data Sheet - (R)-7-Fluoro-2-(piperidin-3-yl)isoindolin-1-one hydrochloride. KISHIDA CHEMICAL CO., LTD.

• Safety Data Sheet - 3-(Piperidin-4-yl)quinolin-2(1H)-one hydrochloride. Angene Chemical.

• Regulation of Laboratory Waste. American Chemical Society.

• Material Safety Data Sheet - 3-(Piperidin-4-yl)quinolin-2(1H)-one hydrochloride. 3ASenrise.

• 3-Piperidin-3-ylpropan-1-ol. Sigma-Aldrich.

• Safety Data Sheet - (S)-Piperidin-3-ol. Apollo Scientific.

• Safety Data Sheet - Piperidine, hydrochloride. Fisher Scientific.

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.

• Guidelines: Handling and Disposal of Chemicals. Purdue Engineering.

• Safety Data Sheet - Piperidine. MilliporeSigma.

• Safety Data Sheet: Piperidine. Carl ROTH.

• 3-(Piperidin-1-yl)propan-1-ol. TCI Chemicals.

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Personal protective equipment for handling 3-Piperidin-3-yl-propan-1-ol hydrochloride

Executive Summary & Chemical Context

3-Piperidin-3-yl-propan-1-ol hydrochloride is a functionalized piperidine scaffold commonly used as a building block in the synthesis of pharmaceutical intermediates (e.g., kinase inhibitors or GPCR ligands).[1]

As a hydrochloride salt of a secondary amine, this compound presents specific handling challenges distinct from its free base form. It is typically a hygroscopic solid that can generate acidic fumes upon hydrolysis and poses significant irritation risks to mucous membranes.

Critical Safety Directive: Treat this substance as a Category 2 Skin/Eye Irritant and a Specific Target Organ Toxicant (Respiratory Irritation) . Due to the lack of extensive toxicological data for this specific CAS, you must apply the Precautionary Principle , utilizing protocols established for piperidine hydrochloride derivatives.

Hazard Identification & Risk Assessment

Before selecting PPE, you must understand the causality of the risk.

Hazard Class	Mechanism of Action	Operational Implication
Hygroscopic Solid	The HCl salt avidly absorbs atmospheric moisture.	Clumping leads to aggressive scraping, which generates fine, invisible dust.
Acidic Hydrolysis	Upon contact with sweat (skin) or tears (eyes), the salt dissociates, releasing HCl.	Delayed chemical burns or severe irritation. Do not rely on immediate pain as a warning.
Amine Toxicity	Piperidine motifs can exhibit neuroactive properties or acute oral toxicity.	Ingestion via hand-to-mouth transfer or mucociliary clearance of inhaled dust must be prevented.

Personal Protective Equipment (PPE) Matrix

Do not use a "one-size-fits-all" approach. PPE must scale with the energy and quantity of the operation.

PPE Selection Logic

• Glove Material: Nitrile is the standard. Amine salts are polar; they do not permeate nitrile as aggressively as free amines, but the HCl component requires robust thickness.

• Respiratory: The salt form is a particulate hazard. Vapors are negligible unless heated or basified.

Component	Tier 1: Analytical Handling (<100 mg)	Tier 2: Preparative/Bulk (>100 mg or Solution Prep)
Hand Protection	Single Nitrile Gloves (4 mil). Change immediately upon splash.	Double Nitrile Gloves (Outer: 5-8 mil, Inner: 4 mil). rationale: Mechanical durability against glassware breakage.
Eye Protection	Safety Glasses with side shields.	Chemical Goggles (Indirect vented). rationale: Prevents dust entry from air turbulence.
Respiratory	Fume Hood (Sash at working height). No respirator needed if containment is maintained.	Fume Hood + N95/P100 Respirator if working outside hood (e.g., balance cleaning).
Body	Standard Lab Coat (Cotton/Poly blend).	Lab Coat + Tyvek Sleeve Covers . rationale: Protects wrists from dust gap between glove and coat.

Visualization: PPE Decision Logic

Figure 1: Logic flow for selecting appropriate PPE based on physical state and operational scale.

Operational Protocols

Phase A: Weighing & Transfer (Highest Risk Step)

The Problem: Amine hydrochloride salts are prone to static charging . The powder will "fly" and adhere to the spatula, balance walls, and your gloves.

• Engineering Control: Operate inside a certified chemical fume hood.

• Static Mitigation: Use an ionizing fan or an antistatic gun on the weighing boat before adding the solid.

• Technique:

  • Place a secondary containment tray (spill tray) inside the balance enclosure.

  • Do not tap the spatula against the weigh boat; this ejects fine particulate.

  • Close the balance door fully before reading the weight to prevent air drafts from spreading dust.

• Cleanup: Wipe the balance area immediately with a damp paper towel (water solubilizes the salt and prevents dust resuspension).

Phase B: Solubilization & Reaction

• Solvent Choice: The compound is likely soluble in water, methanol, and DMSO.

• Exotherm Check: When dissolving >1g, add the solid to the solvent slowly. The heat of solution for HCl salts can be mildly exothermic.

• Basification Warning: If your protocol involves "free-basing" the salt (e.g., adding NaOH or TEA):

  • Expect the release of the free amine.

  • Odor Warning: The free amine will likely have a "fishy" or piperidine-like odor.

  • Action: Ensure the hood sash is lowered. The free base is more volatile and skin-permeable than the HCl salt.

Emergency Response & Disposal

Spill Management Workflow

Do not sweep dry dust. This generates an inhalation hazard.

Figure 2: Step-by-step workflow for safely managing spills to minimize inhalation and exposure risks.[2]

Disposal Strategy

• Never flush down the drain. Amine salts are toxic to aquatic life (WGK 3 equivalent).

• Solid Waste: Dispose of contaminated gloves, paper towels, and solid chemical in a container labeled "Solid Organic Waste - Toxic/Irritant."

• Liquid Waste: Dissolve in a combustible solvent (e.g., acetone or ethanol) and dispose of in the "Halogenated Organic Solvents" stream (due to the HCl content, some facilities require halogenated segregation, though the Cl content is ionic).

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 2733486 (Piperidine Hydrochloride). Retrieved from [Link]

  • Context: Used as the toxicological baseline for piperidine salt handling.
• Context: Source for GHS classific

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

  • Context: Standards for PPE selection and fume hood operation.[3][4]

• European Chemicals Agency (ECHA). Registration Dossier: 3-piperidin-3-ylpropan-1-ol. Retrieved from [Link]

  • Context: General hazard d

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